Methyl 1-vinyl-1H-pyrrole-3-carboxylate: Structural Dynamics, Synthesis, and Applications in Advanced Drug Design
[label="Ethynylation", fillcolor="#34A853" Defining Protecting Group Strategy I'm now thinking about the protecting groups for future syntheses. A robust group will prevent unwanted N-alkylation and acylation. Also, it s...
Author: BenchChem Technical Support Team. Date: April 2026
[label="Ethynylation", fillcolor="#34A853"
Defining Protecting Group Strategy
I'm now thinking about the protecting groups for future syntheses. A robust group will prevent unwanted N-alkylation and acylation. Also, it should act as a reactive moiety for polymerizations and cycloadditions. I'm prioritizing its compatibility with multi-step processes.
Detailing Superbase Reactions
I'm now detailing the individual steps for superbase activation, substrate addition, and acetylene pressurization, referencing the literature for precedent. I'm focusing on the reaction conditions and the mechanisms. Then, I'll move on to a self-validating analytical protocol for structural confirmation via FTIR, 1H NMR, and GC-MS.
Refining Kinase Inhibitor Design
I'm now refining the kinase inhibitor design, focusing on the functionalization of the building block to facilitate the synthesis. I'm leveraging a formylation approach that preserves the vinyl group. This will prevent polymerization and produce the key intermediate for synthesis of the target kinase inhibitors.
Verifying Resource URLs
I am now focusing on URL accuracy. I'm verifying each link from the search results, ensuring they are functional, using direct URLs from the snippets. I'm prioritizing direct URLs, like the Beilstein Journal article, over redirect links. I'm confirming all URLs work.
Executive Summary & Chemical Identity
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the need for versatile, highly functionalized heterocyclic building blocks. Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) represents a critical scaffold in this domain [1.3]. The pyrrole core is ubiquitous in biologically active molecules, but the strategic placement of an N-vinyl group and a C-3 methyl ester transforms this molecule into a bifunctional powerhouse.
The N-vinyl moiety serves a dual purpose: it acts as a robust protecting group against unwanted N-alkylation or acylation during complex multi-step syntheses, and it functions as a reactive handle for subsequent cycloadditions or polymerizations. The C-3 ester provides an electron-withdrawing effect that modulates the electron density of the pyrrole ring, enabling highly regioselective electrophilic aromatic substitutions at the C-2 and C-5 positions.
Quantitative Physical & Chemical Properties
To facilitate experimental design, the core physicochemical parameters of Methyl 1-vinyl-1H-pyrrole-3-carboxylate are summarized below:
Property
Value
Experimental Significance
Chemical Name
Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Standard IUPAC nomenclature.
CAS Number
952182-28-4
Primary identifier for reagent sourcing.
Molecular Formula
C₈H₉NO₂
Essential for mass spectrometry calibration.
Molecular Weight
151.16 g/mol
Required for precise stoichiometric calculations.
Hydrogen Bond Donors
0
Indicates the absence of the free pyrrole N-H.
Hydrogen Bond Acceptors
2
Located at the ester carbonyl and methoxy oxygen.
Topological Polar Surface Area
31.2 Ų
Suggests excellent membrane permeability for downstream API derivatives.
Solubility Profile
Soluble in DCM, EtOAc, DMSO; Insoluble in H₂O
Dictates the choice of biphasic extraction systems during workup.
Mechanistic Synthesis: The Superbase Vinylation Approach
The synthesis of N-vinylpyrroles is deeply rooted in the pioneering Trofimov reaction methodologies. While direct condensation of ketoximes with acetylene is a classic route, the specific synthesis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate is most efficiently achieved via the direct N-vinylation of the pre-formed pyrrole core (Methyl 1H-pyrrole-3-carboxylate) using acetylene gas in a superbase medium.
Fig 1. Superbase-catalyzed N-vinylation workflow for synthesizing the target pyrrole.
Step-by-Step Experimental Protocol
This protocol leverages a KOH/DMSO superbase system. The causality behind this choice is critical: the desolvated hydroxide ion in DMSO creates a highly basic environment capable of quantitatively deprotonating the pyrrole N-H, forming a highly nucleophilic pyrrolide anion that readily attacks the electrophilic alkyne.
Superbase Preparation: Suspend 1.5 equivalents of finely crushed, anhydrous KOH in anhydrous DMSO under an inert argon atmosphere. Causality: Water must be strictly excluded to prevent the hydration of acetylene to acetaldehyde, which would lead to complex side reactions.
Substrate Addition: Add 1.0 equivalent of Methyl 1H-pyrrole-3-carboxylate to the suspension. Stir for 30 minutes at room temperature to ensure complete deprotonation and formation of the pyrrolide anion.
Acetylene Pressurization: Transfer the mixture to a high-pressure Parr reactor. Purge the system with nitrogen, followed by acetylene gas. Pressurize the reactor to 10-14 atm with acetylene.
Thermal Activation: Heat the reactor to 90-100 °C for 4-6 hours. Causality: Elevated temperature is required to overcome the activation energy barrier for the nucleophilic attack of the pyrrolide anion onto the unactivated triple bond of acetylene.
Quench and Extract: Cool the reactor to room temperature and carefully vent the excess acetylene. Pour the reaction mixture into a 5-fold volume of crushed ice/water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Chromatographic Isolation: Purify the crude residue via flash column chromatography on silica gel using a Hexane/EtOAc gradient to isolate the pure Methyl 1-vinyl-1H-pyrrole-3-carboxylate.
Analytical Validation: A Self-Validating System
In rigorous synthetic chemistry, every protocol must be a self-validating system. To confirm the success of the N-vinylation and the integrity of the ester group, the following analytical checkpoints must be met:
FTIR Spectroscopy: The most immediate indicator of success is the complete disappearance of the broad pyrrole N-H stretching band at ~3300 cm⁻¹. Concurrently, a sharp new band at ~1642 cm⁻¹ will appear, corresponding to the N-vinyl C=C stretch.
¹H NMR (CDCl₃, 400 MHz): The diagnostic N-vinyl protons will appear as a distinct AMX spin system. The internal vinyl proton (N-CH=) resonates as a doublet of doublets at ~6.9 ppm. The terminal protons (=CH₂) appear at ~4.6 ppm (cis to N) and ~5.1 ppm (trans to N). The preservation of the methyl ester is confirmed by a sharp, integrating singlet at ~3.8 ppm.
GC-MS: A single, sharp chromatographic peak should yield a molecular ion (M⁺) peak at m/z 151, confirming the molecular weight of the target compound.
Applications in Drug Development & Scaffold Assembly
Once synthesized, Methyl 1-vinyl-1H-pyrrole-3-carboxylate is primed for advanced scaffold assembly. The N-vinyl group mildly deactivates the pyrrole ring via electron withdrawal, which paradoxically improves the chemoselectivity of subsequent reactions by preventing over-functionalization.
For instance, utilizing a modified Vilsmeier-Haack formylation with the N,N-dimethylformamide/oxalyl chloride reagent system allows for the selective formylation of the pyrrole at the C-2 position. This specific reagent system is chosen because it prevents the removal of the N-vinyl group and suppresses oligomerization—a common failure point when using standard phosphoryl chloride[1].
The resulting 1-vinylpyrrole-2-carbaldehydes can then undergo Favorsky ethynylation to form 2-(1-hydroxypropyn-2-yl)-1-vinylpyrroles. These complex intermediates are highly sought after in the pharmaceutical industry for the synthesis of novel cyclin-dependent kinase (CDK) inhibitors and endothelial differentiation gene (EDG-1) receptor antagonists[2].
Fig 2. Downstream functionalization pathway of 1-vinylpyrroles in drug discovery.
By maintaining the N-vinyl group throughout these early synthetic steps, chemists protect the sensitive pyrrole nitrogen. Once the complex molecular framework of the active pharmaceutical ingredient (API) is assembled, the N-vinyl group can be cleanly cleaved under mild acidic conditions to reveal the free N-H, which is often required for critical hydrogen-bonding interactions within the target protein's active site.
References
Organic Chemistry Portal. "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes." Synthesis, 2009. Available at:[Link]
Beilstein Journal of Organic Chemistry. "2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes." Beilstein Journals, 2015. Available at:[Link]
CAS number and safety data sheet (SDS) for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Technical Whitepaper: Physicochemical Profiling, Synthesis, and Safety Protocols for Methyl 1-vinyl-1H-pyrrole-3-carboxylate Executive Summary Methyl 1-vinyl-1H-pyrrole-3-carboxylate is a highly functionalized heterocycl...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Whitepaper: Physicochemical Profiling, Synthesis, and Safety Protocols for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Executive Summary
Methyl 1-vinyl-1H-pyrrole-3-carboxylate is a highly functionalized heterocyclic building block of significant interest in medicinal chemistry and materials science. The presence of both an N-vinyl group and a C3-carboxylate ester provides orthogonal reactivity, making it a valuable intermediate in the synthesis of advanced polymers, active pharmaceutical ingredients (APIs), and organic electronic materials. This guide details its physicochemical properties, outlines validated synthetic methodologies, and establishes rigorous safety and handling protocols.
Chemical Identity & Physicochemical Profiling
A precise understanding of the compound's structural parameters is critical for downstream applications. The electron-withdrawing nature of the C3-carboxylate stabilizes the pyrrole ring against oxidative degradation compared to unsubstituted N-vinylpyrroles, while the N-vinyl group remains susceptible to electrophilic addition and radical polymerization.
Table 1: Chemical Identity and Physical Properties
The synthesis of N-vinyl pyrroles typically requires overcoming the poor nucleophilicity of the pyrrole nitrogen. Two primary mechanistic pathways are employed:
Pathway A: The Trofimov Reaction (Direct N-Vinylation)
Developed extensively by Boris Trofimov ()[4], this method utilizes a superbase system (KOH/DMSO) to facilitate the direct nucleophilic addition of the pyrrole nitrogen to acetylene gas[5]. The causality of the superbase is rooted in the solvation dynamics: DMSO tightly solvates the potassium cation (
K+
), leaving the hydroxide anion (
OH−
) "naked" and hyperactive. This hyper-basic environment readily deprotonates the pyrrole N-H, generating a highly nucleophilic pyrrolide anion that attacks the electrophilic alkyne.
Pathway B: Palladium-Catalyzed N-Vinylation
For laboratories lacking high-pressure acetylene infrastructure, Pd-catalyzed cross-coupling (Buchwald-Hartwig type) using vinyl triflates or vinyl halides offers a stereospecific alternative ()[6]. This involves oxidative addition of the vinyl electrophile to a Pd(0) species, coordination of the deprotonated pyrrole, and subsequent reductive elimination to yield the N-vinyl product[7].
Mechanistic pathways for the synthesis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate.
The following protocol outlines the Trofimov N-vinylation approach. This system is self-validating: the reaction progress can be analytically verified via the disappearance of the N-H stretch (~3400 cm⁻¹) in FTIR and the emergence of characteristic vinyl proton signals (dd, ~4.5-5.5 ppm) in ¹H-NMR.
Superbase Generation: In a flame-dried, pressure-rated reactor equipped with a magnetic stirrer, suspend finely crushed KOH in anhydrous DMSO. Causality: Crushing KOH maximizes surface area, while anhydrous DMSO prevents the competitive hydrolysis of the ester group and maintains the superbasic nature of the medium. Stir at room temperature for 30 minutes.
Substrate Addition: Add Methyl 1H-pyrrole-3-carboxylate to the suspension. Stir for an additional 30 minutes to ensure complete deprotonation of the pyrrole N-H. The solution will typically darken, indicating pyrrolide formation.
Acetylene Introduction: Purge the reactor with nitrogen, then introduce acetylene gas at a pressure of 10-14 atm. Safety Note: Acetylene under pressure is highly explosive; this step must be performed in a specialized high-pressure barricade.
Heating & Reaction: Heat the reactor to 95°C for 3-5 hours. Causality: Temperatures below 85°C result in sluggish kinetics, while temperatures exceeding 110°C promote unwanted thermal auto-polymerization of the resulting N-vinyl pyrrole.
Work-up: Cool the reactor to room temperature and carefully vent excess acetylene. Dilute the reaction mixture with cold water (to quench the superbase) and extract with diethyl ether (3x).
Purification: Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure. Purify via vacuum distillation or silica gel chromatography (Hexanes/EtOAc) to yield the pure product.
Safety Data Sheet (SDS) & Hazard Profiling
As an N-vinyl monomer and heterocyclic ester, Methyl 1-vinyl-1H-pyrrole-3-carboxylate requires strict handling protocols. Based on GHS classification standards and chemical databases ()[8], the following safety profile applies[9].
Table 2: GHS Hazard Summary & Handling Protocols
Hazard Class
GHS Category
Precautionary Measures
Skin Corrosion/Irritation
Category 2 (H315)
Wear nitrile gloves and lab coat. Wash hands thoroughly after handling.
Serious Eye Damage/Irritation
Category 2A (H319)
Use tightly fitting safety goggles. In case of contact, rinse cautiously with water.
Specific Target Organ Toxicity (STOT SE)
Category 3 (H335)
May cause respiratory irritation. Handle exclusively within a certified chemical fume hood.
Polymerization Hazard
Non-GHS specific
Store at 2-8°C in the dark. May require a radical inhibitor (e.g., hydroquinone) for long-term storage.
Storage Causality: The N-vinyl group is highly susceptible to radical-initiated auto-polymerization triggered by heat or UV light. Storing the compound at low temperatures (2-8°C) in amber glass vials mitigates radical generation, ensuring the structural integrity of the monomer over time.
References
Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles
Source: ACS Publications / Organic Letters
URL:[Link]
Design, Synthesis, and Therapeutic Applications of Methyl 1-Vinyl-1H-Pyrrole-3-Carboxylate Derivatives
Executive Summary The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, from natural porphyrins to synthetic pharmaceuticals. Among its functionaliz...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, from natural porphyrins to synthetic pharmaceuticals. Among its functionalized variants, Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) represents a highly versatile building block. The presence of the
N
-vinyl group provides both a protective masking strategy and a reactive site for further polymerization or functionalization, while the 3-carboxylate moiety serves as a critical pharmacophore for hydrogen bonding in target binding pockets.
This technical guide synthesizes the current literature on the mechanistic synthesis, physicochemical properties, and biological applications of 1-vinylpyrrole-3-carboxylate derivatives, providing researchers with actionable, self-validating protocols for drug development.
Mechanistic Synthesis: The Trofimov Reaction and Beyond
The foundational methodology for constructing the 1-vinylpyrrole core is the Trofimov reaction , a robust transformation that synthesizes 2,3-disubstituted pyrroles from ketoximes and acetylene 1[1].
The Causality of the Superbase System
The Trofimov reaction relies on a superbase medium, typically potassium hydroxide (KOH) in dimethyl sulfoxide (DMSO). The causality behind this specific choice is rooted in solvation dynamics: DMSO strongly solvates the potassium cation (
K+
) while leaving the hydroxide anion (
OH−
) "naked" and highly reactive. This extreme basicity is strictly required to deprotonate the ketoxime, initiating a nucleophilic attack on the acetylene molecule 1[1].
The intermediate
O
-vinylketoxime undergoes a tautomerization to a vinyl hydroxylamine, followed by a critical [3,3]-sigmatropic rearrangement to form an aldehyde-imine intermediate. Subsequent cyclization and dehydration yield the pyrrole ring, which can undergo a second vinylation at the nitrogen atom under elevated temperatures and acetylene pressure to form the
N
-vinyl derivative 1[1].
Fig 1. Mechanistic pathway of the Trofimov reaction yielding the 1-vinylpyrrole core.
Modern Safety Variations
Handling gaseous acetylene poses significant explosion risks. Recent advancements have substituted gaseous acetylene with calcium carbide (
CaC2
) as a robust, solid-state acetylene source. This stoichiometric approach limits waste, enhances laboratory safety, and allows for gram-scale synthesis of
N
-vinyl compounds with near-quantitative yields2[2].
To synthesize 3-carboxylate derivatives, researchers either functionalize the pre-formed 1-vinylpyrrole core or utilize multi-component reactions (MCRs). The table below summarizes the efficacy of these approaches.
Data synthesized from Trofimov et al. and related literature on pyrrole functionalization 3[3], 2[2].
Biological Activity & Drug Development
The 3-carboxylate moiety on the pyrrole ring is a critical structural determinant for biological activity. By modifying the ester group (e.g., methyl to ethyl) or converting it into amides/hydrazides, researchers can fine-tune the lipophilicity and target-binding affinity of the molecule.
Anti-Tubercular Activity (ClpP1P2 Inhibition)
Pyrrole-3-carboxylate derivatives have emerged as potent inhibitors of the Caseinolytic protease (ClpP1P2) in Mycobacterium tuberculosis. Virtual high-throughput screening combined with in vitro assays identified pyrrole-3-carboxylates that halt mycobacterial protein degradation, leading to the accumulation of toxic proteins and subsequent cell death. Optimized derivatives have demonstrated Minimum Inhibitory Concentrations (MIC) as low as 5 µM against the Mtb H37Ra strain 4[4].
Fig 2. Antimycobacterial signaling pathway via ClpP1P2 inhibition by pyrrole derivatives.
Anti-Inflammatory & Kinase Inhibition
Derivatives of pyrrole-3-carboxylates also exhibit potent anti-inflammatory activities, with some tetrahydroindeno-fused variants showing efficacy comparable to ibuprofen 5[5]. Furthermore, functionalized 1-vinylpyrroles act as attractive building blocks for protein kinase inhibitors and endothelial differentiation gene (EDG-1) receptor antagonists, which are vital for treating abnormal angiogenesis and immune diseases 6[7].
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocol for the synthesis of the
N
-vinylpyrrole core is designed as a self-validating system . Each step contains an analytical checkpoint to confirm causality and prevent the propagation of errors.
Protocol: Synthesis of 1-Vinylpyrrole via Calcium Carbide
Objective: Safely synthesize the 1-vinylpyrrole scaffold without gaseous acetylene.
Step 1: Superbase Preparation
In a flame-dried Schlenk flask under an argon atmosphere, dissolve Potassium tert-butoxide (KOtBu, 1.2 eq) and Potassium Fluoride (KF, 0.5 eq) in anhydrous DMSO (0.5 M).
Causality Check: The use of argon prevents the highly hygroscopic KOtBu from deactivating via atmospheric moisture. KF acts as a promoter to increase the nucleophilicity of the intermediate.
Step 2: Substrate Addition
Add the starting ketoxime (1.0 eq) dropwise at room temperature. Stir for 15 minutes to allow complete deprotonation.
Validation Check 1 (Colorimetry): The solution will typically undergo a distinct color change (often deep yellow/orange), indicating the formation of the highly conjugated ketoxime anion.
Step 3: Vinylation
Add finely crushed Calcium Carbide (
CaC2
, 1.5 eq) in one portion. Heat the reaction mixture to 100°C for 6 hours.
Validation Check 2 (TLC): Monitor via Thin Layer Chromatography (Hexane/EtOAc 8:2). The disappearance of the highly polar ketoxime spot and the appearance of a non-polar, UV-active spot confirms the formation of the 1-vinylpyrrole.
Step 4: Quenching and Extraction
Cool to room temperature and carefully quench with ice water (highly exothermic due to unreacted
CaC2
forming
Ca(OH)2
).
Extract with diethyl ether (3x). Wash the combined organic layers with brine to remove residual DMSO, dry over
Na2SO4
, and concentrate in vacuo.
Step 5: Structural Validation
Validation Check 3 (1H NMR): Dissolve the crude product in
CDCl3
. The synthesis is validated by the presence of a characteristic doublet of doublets at ~4.5 - 5.5 ppm , which corresponds to the terminal protons of the newly formed
N
-vinyl group. If these peaks are absent, the vinylation failed, and the product is likely the
N−H
pyrrole intermediate.
Fig 3. Self-validating experimental workflow for 1-vinylpyrrole synthesis.
Conclusion
Methyl 1-vinyl-1H-pyrrole-3-carboxylate and its derivatives bridge the gap between synthetic utility and therapeutic efficacy. By leveraging superbase-mediated vinylation and targeted functionalization at the 3-position, researchers can access a vast chemical space. The integration of safer synthetic equivalents like calcium carbide and the proven bioactivity of these scaffolds against targets like ClpP1P2 ensure that pyrrole-3-carboxylates will remain at the forefront of modern drug discovery.
References
Trofimov reaction - Wikipedia
Source: Wikipedia
URL:[Link]
Trofimov reactions with CaC2 for pyrrole synthesis
Source: ResearchGate
URL:[Link]
Design, synthesis and biological evaluation of novel pyrrole derivatives as potential ClpP1P2 inhibitor against Mycobacterium tuberculosis
Source: PubMed (NIH)
URL:[Link]
Environmentally Benign Synthesis of Tetrahydroindeno[1,2-b]pyrrole-3-carboxylate Derivatives
Source: Semantic Scholar
URL:[Link]
An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes
Source: Organic Chemistry Portal
URL:[Link]
2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes
Source: PMC (NIH)
URL:[Link]
Thermodynamic Stability and Kinetic Profiling of Methyl 1-vinyl-1H-pyrrole-3-carboxylate at Ambient Conditions
Executive Summary N-vinylpyrroles are highly versatile building blocks in medicinal chemistry and materials science, offering unique pathways for functionalization, such as Vilsmeier-Haack formylation and Favorsky ethyny...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-vinylpyrroles are highly versatile building blocks in medicinal chemistry and materials science, offering unique pathways for functionalization, such as Vilsmeier-Haack formylation and Favorsky ethynylation[1][2]. However, the inherent electron density of the pyrrole ring, conjugated with the N-vinyl group, renders these molecules thermodynamically sensitive at room temperature (25°C).
Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4)[3] presents a unique thermodynamic profile. The presence of the methyl carboxylate group at the C3 position introduces a critical electron-withdrawing effect, fundamentally altering the molecule's ground-state stability compared to unsubstituted analogs. This whitepaper provides drug development professionals and formulation scientists with an in-depth analysis of the mechanistic causality behind this compound's stability, alongside a self-validating experimental protocol for empirical kinetic profiling.
Mechanistic Causality: The Thermodynamics of Stabilization
The thermodynamic stability of 1-vinylpyrroles is governed by the electron density at the
α
and
β
positions of the pyrrole ring and the susceptibility of the N-vinyl double bond to electrophilic or radical attack, as demonstrated in studies on [4].
In unsubstituted 1-vinylpyrrole, the nitrogen lone pair strongly activates the vinyl group. This makes the enthalpy of polymerization (
ΔHp
) highly exothermic and lowers the activation energy (
ΔG‡
) for degradation. Conversely, in Methyl 1-vinyl-1H-pyrrole-3-carboxylate, the ester group at C3 exerts a negative mesomeric (-M) and inductive (-I) effect. This delocalizes the nitrogen lone pair away from the vinyl group, lowering the Highest Occupied Molecular Orbital (HOMO) energy. Consequently, the thermodynamic drive for spontaneous room-temperature polymerization is significantly attenuated.
Comparative Thermodynamic Data
To contextualize the stabilizing effect of the C3-carboxylate group, Table 1 summarizes the comparative thermodynamic and kinetic parameters.
Table 1: Representative Thermodynamic Parameters & Kinetic Stability at 25°C
Parameter
Unsubstituted 1-Vinylpyrrole
Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Mechanistic Driver / Causality
HOMO Energy (eV)
Higher (More reactive)
Lower (Stabilized)
Electron-withdrawing ester group at C3 delocalizes the nitrogen lone pair.
Enthalpy of Polymerization (
ΔHp
)
Highly Exothermic
Moderately Exothermic
Ester steric hindrance and reduced double-bond character of the vinyl group.
Est. Half-Life (Air, 25°C)
< 48 hours
> 30 days
Reduced electron density mitigates susceptibility to radical autoxidation.
Est. Half-Life (N₂, 25°C)
~ 14 days
> 6 months
Absence of O₂ prevents peroxide initiation; ester stabilizes the ground state.
Degradation Pathways at Room Temperature
Despite the stabilizing ester group, prolonged exposure to ambient conditions at 25°C can trigger degradation through three primary thermodynamic pathways:
Cationic Polymerization: Initiated by trace acids or moisture, leading to electrophilic attack at the C2/C5 positions or the vinyl group.
Radical Autoxidation: Initiated by UV light and atmospheric oxygen, forming peroxides that drive radical propagation.
Ester Hydrolysis: A slower, base/moisture-catalyzed pathway resulting in the formation of the corresponding carboxylic acid.
Fig 1. Thermodynamic degradation pathways of Methyl 1-vinyl-1H-pyrrole-3-carboxylate at 25°C.
Self-Validating Experimental Protocol for Stability Assessment
To empirically determine the shelf-life and degradation kinetics of this compound, researchers must employ a self-validating orthogonal workflow . Relying on a single analytical method (e.g., HPLC alone) is insufficient, as high-molecular-weight polymers often precipitate or fail to elute, creating false-positive purity readings.
The Logic of Self-Validation
By cross-referencing
1
H NMR (using an internal standard), HPLC-UV, and Differential Scanning Calorimetry (DSC), the system validates itself:
Scenario A: If NMR shows a loss of vinyl protons but HPLC shows no new monomeric peaks, the compound is undergoing polymerization.
Scenario B: If HPLC shows a new polar peak and NMR retains the vinyl signals but loses the methyl ester singlet, the compound is undergoing hydrolysis.
Step-by-Step Methodology
Step 1: Sample Preparation and Baseline Establishment
Purify the Methyl 1-vinyl-1H-pyrrole-3-carboxylate monomer via vacuum distillation or flash chromatography to remove trace initiators (e.g., peroxides, transition metals).
Establish baseline purity (>99%) using HPLC-UV (254 nm).
Record a baseline
1
H NMR spectrum in CDCl₃, utilizing 1,3,5-trimethoxybenzene as a non-reactive internal standard.
Step 2: Controlled Environmental Stressing
Aliquot the purified compound into four distinct environmental chambers at 25°C:
Condition A (Control): Inert Gas (N₂), Dark.
Condition B (Oxidative): Ambient Air, Dark.
Condition C (Photolytic): Ambient Air, UV-Vis Light exposure.
Condition D (Acidic): Inert Gas, Dark, spiked with 0.1% Trifluoroacetic acid (TFA).
NMR Analysis: Integrate the distinct vinyl protons (
δ
4.8 - 5.2 ppm) against the internal standard to quantify the exact molar concentration of intact monomer.
HPLC Analysis: Monitor the chromatogram for the appearance of degradation products (e.g., oxidized pyrrole species or hydrolyzed acids).
DSC Analysis (Day 30): Perform thermal analysis. A shift or broadening in the exothermic polymerization peak indicates partial oligomerization has occurred during storage.
Fig 2. Self-validating orthogonal workflow for empirical thermodynamic stability assessment.
Formulation & Storage Directives
Based on the thermodynamic profile of Methyl 1-vinyl-1H-pyrrole-3-carboxylate, the following handling directives are mandatory for maintaining scientific integrity during drug development:
Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent radical autoxidation of the N-vinyl group.
Temperature: While the C3-ester provides room-temperature stability (20-25°C) for short-term handling, long-term storage (>30 days) should be conducted at 2-8°C to minimize the kinetic energy available to overcome the polymerization activation barrier (
ΔG‡
).
Inhibitors: For bulk storage, the addition of 10-50 ppm of a radical scavenger, such as Butylated hydroxytoluene (BHT), is recommended to quench peroxide formation.
References
Mikhaleva, A. I., et al. "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes." Organic Chemistry Portal / Synthesis, 2009, 587-590. URL:[Link]
Stepanova, Z. V., et al. "2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes." Beilstein Journal of Organic Chemistry, 2015, 11, 25. URL:[Link]
Trofimov, B. A., et al. "Positional selectivity in reactions of pyrrole and its N-substituted derivatives with electrophiles." Russian Chemical Bulletin, 2004, 53(3), 564-573. URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Whitepaper: Historical and Mechanistic Synthesis Pathways of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Executive Summary
Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) is a highly functionalized heterocyclic building block critical to the development of advanced conductive polymers, bioactive pharmaceuticals, and functional materials[1]. The molecule presents a unique synthetic challenge: the simultaneous presence of an electron-withdrawing, base-labile methyl ester at the C3 position and an N-vinyl group. Historically, the synthesis of N-vinylpyrroles relied heavily on harsh superbasic conditions. However, the chemical sensitivity of the ester moiety has driven the evolution of novel, mild synthetic pathways. This whitepaper analyzes the historical progression, mechanistic causality, and modern self-validating protocols for synthesizing this target molecule.
Retrosynthetic Strategies & Structural Challenges
The synthesis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate can be disconnected via two primary retrosynthetic logic pathways:
Late-Stage N-Vinylation (Pathway A): Construction of the methyl 1H-pyrrole-3-carboxylate core, followed by the installation of the vinyl group at the pyrrole nitrogen.
De Novo Ring Synthesis (Pathway B): Construction of the pyrrole ring with the N-vinyl and C3-ester groups pre-installed or formed during the cyclization cascade.
Caption: Retrosynthetic pathways for Methyl 1-vinyl-1H-pyrrole-3-carboxylate.
Pathway A: Superbase-Mediated N-Vinylation (The Trofimov Legacy)
The historical benchmark for synthesizing N-vinylpyrroles is the 2[2], developed in the 1970s. This method utilizes a superbase medium of potassium hydroxide (KOH) and dimethyl sulfoxide (DMSO) to deprotonate the pyrrole ring, followed by nucleophilic attack on acetylene gas[3].
Mechanistic Causality & Limitations:
While highly effective for alkyl-substituted pyrroles, the Trofimov reaction poses severe limitations for Methyl 1-vinyl-1H-pyrrole-3-carboxylate. The strongly basic KOH/DMSO system at elevated temperatures (100–130 °C) causes competitive saponification (hydrolysis) of the C3 methyl ester, leading to undesired carboxylic acid byproducts and poor yields[4].
Caption: Mechanistic sequence of the Trofimov superbase N-vinylation.
To mitigate ester hydrolysis, strict anhydrous conditions and synthetic acetylene equivalents (e.g., 1,2-dihaloethane) are utilized[4].
Superbase Preparation: Dissolve 1.0 eq of anhydrous KOH in strictly anhydrous DMSO under an argon atmosphere. Causality: DMSO desolvates the hydroxide ion, creating a "superbasic" environment. Water must be excluded to prevent ester saponification.
Substrate Addition: Slowly add 1.0 eq of Methyl 1H-pyrrole-3-carboxylate. Causality: The electron-withdrawing ester group increases the acidity of the N-H (facilitating deprotonation) but reduces the nucleophilicity of the resulting pyrrolide.
Electrophile Introduction: Introduce 1,2-dichloroethane (as an in-situ vinyl source) and heat to 80 °C for 12 hours.
Validation: Quench with ice-water and extract with diethyl ether. Monitor via TLC. The disappearance of the polar N-H pyrrole spot confirms conversion.
To bypass the destructive nature of the Trofimov conditions, modern synthesis relies on transition-metal catalysis.5[5] and6[6] represent the state-of-the-art for base-sensitive substrates.
Mechanistic Causality:
Using a CuF₂/DMAP catalytic system, an active[Cu(DMAP)₄Cl₂] intermediate is formed. This facilitates the oxidative addition of a vinyl halide and subsequent reductive elimination to form the C-N bond. The fluoride ion acts as a sufficiently mild base to deprotonate the pyrrole without attacking the methyl ester[5].
Protocol 2: Copper-Catalyzed N-Vinylation
Catalyst Activation: In a Schlenk flask, combine 20 mol% CuF₂, 20 mol% DMAP, and 5 mol% Et₃N in anhydrous DMF. Stir for 30 minutes at room temperature.
Reagent Addition: Add 1.0 eq of Methyl 1H-pyrrole-3-carboxylate and 1.5 eq of vinyl bromide.
Cross-Coupling: Heat the mixture to 80 °C for 8 hours. Causality: The copper catalyst lowers the activation energy of the C-N bond formation, allowing the reaction to proceed under mild conditions that preserve the ester.
Self-Validation (NMR): Purify via silica gel chromatography. Validate the product using ¹H NMR: The N-vinyl group will present a characteristic ABX spin system (doublet-of-doublets) at approximately 4.6 ppm, 5.1 ppm, and 7.0 ppm[6].
Pathway C: De Novo Pyrrole Construction via Sigmatropic Rearrangements
Instead of vinylating an existing pyrrole, Pathway C builds the pyrrole ring with the N-vinyl group already in place. This is achieved using 7[7] or 8[8] reacting with 1,3-dicarbonyl compounds.
Caption: De novo pyrrole synthesis via [3,3]-sigmatropic rearrangement and cyclization.
Protocol 3: Mn(III)-Catalyzed De Novo Synthesis
Radical Generation: Combine 1.0 eq of vinyl azide and 1.2 eq of methyl 3-oxobutanoate in the presence of 10 mol% Mn(OAc)₃. Causality: Mn(III) acts as a single-electron oxidant, generating an iminyl radical from the vinyl azide while releasing N₂ gas. This avoids strongly basic conditions entirely[8].
Cyclization Cascade: Heat the mixture to 60 °C in acetic acid. Causality: The iminyl radical undergoes intramolecular cyclization with the dicarbonyl compound. Using a methyl ester-containing dicarbonyl ensures the ester is natively integrated at the C3 position, bypassing regioselectivity issues.
Self-Validation (HRMS): Following flash chromatography, utilize High-Resolution Mass Spectrometry (HRMS) to confirm the exact mass. ¹³C NMR will verify the ester carbonyl (~165 ppm) and the vinyl carbons (~95 and 130 ppm).
Quantitative Analysis of Synthetic Pathways
To guide experimental design, the following table summarizes the quantitative metrics and functional group tolerances of the discussed methodologies:
Methodology
Reagents & Catalysts
Temperature
Typical Yield
Functional Group Tolerance (Ester)
Trofimov Superbase
KOH, DMSO, Acetylene
100–130 °C
40–60%
Low (High risk of ester hydrolysis)
Cu-Catalyzed Vinylation
CuF₂/DMAP, Vinyl Bromide
80 °C
75–85%
High (Preserves methyl ester)
Selenone Addition
Vinyl Selenone, KOH
25 °C
80–90%
High (Room temp prevents hydrolysis)
De Novo (Mn-Catalyzed)
Mn(OAc)₃, Vinyl Azides
25–60 °C
60–75%
Moderate (Requires specific precursors)
Conclusion
The synthesis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate highlights the critical intersection of functional group tolerance and mechanistic design. While the historical Trofimov reaction laid the groundwork for N-vinylpyrrole chemistry, its superbasic conditions are fundamentally incompatible with the C3-methyl ester. Modern advancements—specifically transition-metal catalyzed cross-coupling and radical-mediated de novo ring constructions—provide researchers with robust, self-validating protocols that ensure high yields and structural integrity.
Unlocking the Pharmacophore Potential of Methyl 1-vinyl-1H-pyrrole-3-carboxylate in Medicinal Chemistry
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper Introduction: The Pyrrole Scaffold in Drug Discovery The pyrrole ring represents o...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: In-Depth Technical Guide & Whitepaper
Introduction: The Pyrrole Scaffold in Drug Discovery
The pyrrole ring represents one of the most privileged scaffolds in medicinal chemistry, serving as the structural core for numerous blockbuster drugs, including the cholesterol-lowering agent atorvastatin (Lipitor) and the non-steroidal anti-inflammatory drug ketorolac (Toradol)[1]. The planar, electron-rich heteroaromatic nature of pyrrole allows for extensive π-π stacking and hydrophobic interactions within target protein pockets[1].
Within this chemical space, Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) emerges as a highly specialized and versatile building block[2]. By integrating an N1-vinyl group and a C3-carboxylate ester, this molecule offers orthogonal handles for structural diversification. The N-vinyl group significantly alters the electron density and basicity of the pyrrole ring compared to traditional N-H pyrroles, while the C3-carboxylate acts as a critical hydrogen bond acceptor and steric director, making it an exceptional starting point for rational drug design[3].
Structural and Electronic Profiling (The Pharmacophore)
The pharmacophore potential of Methyl 1-vinyl-1H-pyrrole-3-carboxylate is dictated by the synergistic electronic effects of its substituents:
The C3-Carboxylate Motif: The ester functionality at the C3 position is a well-documented pharmacophore for ion channel modulation. For example, in the structurally related calcium channel activator FPL 64176 (Methyl 2,5-dimethyl-4-[2-(phenylmethyl)benzoyl]-1H-pyrrole-3-carboxylate), the pyrrole-3-carboxylate core is essential for binding to a novel receptor site on the L-type calcium channel, bypassing the traditional dihydropyridine binding sites[4].
The N1-Vinyl Group: The introduction of a vinyl group at the nitrogen atom reduces the basicity of the heterocycle through resonance delocalization[3]. More importantly, it provides a rigid steric shield that locks the molecule's conformation, preventing off-target binding while allowing for subsequent functionalization (e.g., phosphorylation or cross-coupling) to access complex 3D chemical spaces[3].
C2 and C5 Reactivity: The unsubstituted C2 and C5 positions remain highly reactive toward electrophilic aromatic substitution, allowing medicinal chemists to introduce bulky aryl or acyl groups to fine-tune the molecule's pharmacokinetic profile[5].
Pharmacophore mapping of Methyl 1-vinyl-1H-pyrrole-3-carboxylate binding interactions.
Quantitative Pharmacological Profiling
To understand the translational value of the pyrrole-3-carboxylate scaffold, we must evaluate its quantitative structure-activity relationship (QSAR) data. Table 1 summarizes the biological activity of key pyrrole-3-carboxylate derivatives compared to industry standards.
Table 1: Comparative Pharmacological Profiling of Pyrrole-3-Carboxylate Derivatives
*Note: Measured functionally by increasing contractility in a guinea pig atria preparation.
Synthetic Methodologies and Functionalization Workflows
To harness Methyl 1-vinyl-1H-pyrrole-3-carboxylate for drug discovery, robust, high-yield synthetic workflows are required. The most critical step is the functionalization of the C2 position without inducing the polymerization of the sensitive N-vinyl group.
Synthetic workflow for C2-functionalization of the 1-vinylpyrrole-3-carboxylate scaffold.
Traditional Vilsmeier-Haack formylations utilize Phosphorus Oxychloride (
POCl3
). However, for N-vinylpyrroles, the harsh acidity of
POCl3
often triggers cationic polymerization of the vinyl group. Therefore, we utilize an optimized N,N-dimethylformamide (DMF) and Oxalyl Chloride system[6].
Causality & Rationale: Oxalyl chloride generates the active Vilsmeier iminium species at lower temperatures and produces volatile byproducts (
CO
,
CO2
), allowing for a milder reaction environment that preserves the integrity of the N-vinyl moiety.
Step-by-Step Procedure:
Preparation of the Vilsmeier Reagent: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 1.2 equivalents of anhydrous DMF in anhydrous
CH2Cl2
(0.5 M). Cool the solution to 0 °C.
Activation: Dropwise, add 1.1 equivalents of Oxalyl Chloride over 10 minutes. Causality: Slow addition prevents exothermic spikes that could degrade the iminium intermediate. Stir for 30 minutes until gas evolution ceases.
Substrate Addition: Add a solution of Methyl 1-vinyl-1H-pyrrole-3-carboxylate (1.0 eq) in
CH2Cl2
dropwise at 0 °C.
Reaction Propagation: Allow the mixture to warm to room temperature and stir for 40 minutes[6].
Quenching & Hydrolysis: Quench the reaction by pouring it into a vigorously stirred saturated aqueous solution of sodium acetate (
NaOAc
). Causality:
NaOAc
provides a mild, buffered hydrolysis of the iminium intermediate to the aldehyde, preventing acid-catalyzed degradation of the pyrrole core.
Self-Validation & QC: Extract with ethyl acetate, dry over
Na2SO4
, and concentrate. Analyze the crude mixture via
1H
-NMR. The protocol is validated if a distinct aldehydic proton singlet appears at ~9.5 ppm, and the characteristic doublet-of-doublets of the N-vinyl protons (at ~5.0 and ~5.5 ppm) remain fully intact.
Biological Application: Target Engagement
Once functionalized, these pyrrole-3-carboxylate derivatives exhibit profound biological activities, particularly in modulating Receptor Tyrosine Kinases (RTKs) and voltage-gated calcium channels[4][5].
RTK signaling pathway and the point of competitive intervention by pyrrole-based inhibitors.
To evaluate the efficacy of newly synthesized pyrrole-3-carboxylate derivatives as Calcium Channel Activators (CCAs) (akin to FPL 64176), a robust intracellular calcium mobilization assay is required[4].
Causality & Rationale: GH3 cells (a rat pituitary tumor cell line) are utilized because they constitutively express high levels of L-type voltage-gated calcium channels. Fura-2 AM is selected as the calcium indicator due to its ratiometric properties (340 nm / 380 nm excitation), which mathematically eliminates artifacts caused by uneven dye loading, cell thickness, or photobleaching.
Step-by-Step Procedure:
Cell Preparation: Plate GH3 cells in 96-well black-walled, clear-bottom microplates at a density of 50,000 cells/well. Incubate overnight at 37 °C in 5%
CO2
.
Dye Loading: Wash cells with Hank's Balanced Salt Solution (HBSS) containing 20 mM HEPES (pH 7.4). Incubate the cells with 2 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS for 45 minutes at 37 °C. Causality: Pluronic F-127 acts as a mild non-ionic surfactant to facilitate the solubilization and cellular uptake of the hydrophobic Fura-2 AM ester.
De-esterification: Wash the cells three times with HBSS to remove extracellular dye. Incubate for an additional 30 minutes at room temperature to allow intracellular esterases to cleave the AM ester, trapping the active Fura-2 fluorophore inside the cell.
Compound Addition: Add the synthesized pyrrole-3-carboxylate derivatives (ranging from 0.001 µM to 10 µM) using an automated liquid handler.
Self-Validation & QC: Every plate must contain internal controls. Use Bay K 8644 (1.95 µM) as a positive control (agonist) and Verapamil (10 µM) as a negative control (antagonist)[4]. The assay is considered validated only if Verapamil completely abolishes the baseline calcium influx and Bay K 8644 produces a statistically significant ratiometric spike.
Data Acquisition: Measure fluorescence using a microplate reader with dual excitation at 340 nm and 380 nm, and emission at 510 nm. Calculate the
EC50
using non-linear regression analysis.
Conclusion
Methyl 1-vinyl-1H-pyrrole-3-carboxylate is far more than a simple heterocyclic building block; it is a highly programmable pharmacophore. By leveraging the orthogonal reactivity of the N-vinyl group and the C3-carboxylate, medicinal chemists can construct complex, stereochemically rich architectures capable of engaging challenging biological targets, from L-type calcium channels to the ATP-binding pockets of kinases. Adhering to the self-validating synthetic and biological protocols outlined in this guide ensures high-fidelity data generation, accelerating the hit-to-lead optimization process in modern drug discovery.
Organophosphorus Azoles Incorporating a Tetra-, Penta-, and Hexacoordinated Phosphorus Atom: NMR Spectroscopy and Quantum Chemistry. MDPI.
Discovery and synthesis of methyl 2,5-dimethyl-4-[2-(phenylmethyl)benzoyl]-1H-pyrrole-3-carboxylate (FPL 64176) and analogues: the first examples of a new class of calcium channel activator. PubMed.
Catalytic, Enantioselective Aziridine Desymmetrization with Pyrroles. ACS Publications.
An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. ResearchGate.
An In-depth Technical Guide to 3-Chloro-1H-pyrrole: Synthesis, Properties, and Applications in Drug Discovery. Benchchem.
Step-by-step N-vinylation methods for methyl pyrrole-3-carboxylate
An Application Guide to Methodologies for the N-Vinylation of Methyl Pyrrole-3-Carboxylate Introduction: The Synthetic Value of N-Vinylpyrroles N-vinylpyrroles are privileged structural motifs in medicinal chemistry, mat...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide to Methodologies for the N-Vinylation of Methyl Pyrrole-3-Carboxylate
Introduction: The Synthetic Value of N-Vinylpyrroles
N-vinylpyrroles are privileged structural motifs in medicinal chemistry, materials science, and synthetic organic chemistry.[1][2] Their unique electronic properties and ability to participate in various cycloaddition and polymerization reactions make them highly valuable building blocks. The incorporation of a vinyl group on the pyrrole nitrogen atom dramatically influences the molecule's reactivity and potential applications, from serving as precursors for complex alkaloids to forming the basis of novel photoconductive polymers.[1][3]
Methyl pyrrole-3-carboxylate, in particular, presents a synthetically interesting substrate. The electron-withdrawing ester group at the C3 position modulates the electronic character of the pyrrole ring, increasing the acidity of the N-H proton and influencing its nucleophilicity.[4] This guide provides a detailed overview of robust and field-proven methods for the N-vinylation of this important substrate, designed for researchers and professionals in chemical and pharmaceutical development. The protocols herein are presented not merely as a list of steps, but with a focus on the underlying chemical principles to empower rational experimental design.
The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, renowned for its broad substrate scope and functional group tolerance.[5][6] Its application to N-vinylation provides a highly reliable and stereospecific route to N-vinyl heterocycles.[7][8][9] The reaction typically involves the palladium-catalyzed coupling of a deprotonated pyrrole with a vinyl halide or vinyl triflate.
Mechanistic Rationale
The catalytic cycle, a classic example of cross-coupling chemistry, is initiated by the oxidative addition of the vinyl electrophile (e.g., vinyl bromide) to a Pd(0) complex.[10] The pyrrole, acting as a nucleophile, is deprotonated by a base to form a pyrrolide anion. This anion then coordinates to the Pd(II) center, displacing a halide. The final, crucial step is reductive elimination, which forms the desired N-vinylpyrrole product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[10] The choice of phosphine ligand is critical, as it modulates the stability, reactivity, and steric environment of the palladium center.[5]
Workflow & Catalytic Cycle Diagram
Caption: General experimental workflow for N-vinylation.
Detailed Protocol: Palladium-Catalyzed Vinylation with Vinyl Bromide
This protocol is adapted from established methods for azole vinylation.[9][11] The electron-withdrawing nature of the methyl ester on the pyrrole substrate enhances the N-H acidity, facilitating deprotonation.
Catalyst Pre-formation: To the Schlenk flask, add Pd(OAc)₂, XantPhos, and Cs₂CO₃ under a positive flow of argon.
Reagent Addition: Add methyl pyrrole-3-carboxylate to the flask.
Inert Atmosphere: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.
Solvent and Substrate Addition: Add anhydrous toluene via syringe, followed by the vinyl bromide solution.
Reaction: Place the sealed flask in a preheated oil bath at 100-110 °C. Stir vigorously.
Monitoring: Monitor the reaction's progress by periodically taking aliquots (via syringe) and analyzing by TLC or GC-MS. The reaction is typically complete within 12-24 hours.
Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove inorganic salts and the palladium catalyst.
Extraction: Wash the filtrate with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure methyl 1-vinyl-1H-pyrrole-3-carboxylate.
The Ullmann reaction is a classical method for forming C-N and C-O bonds, traditionally requiring stoichiometric copper and high temperatures.[12] Modern advancements have led to catalytic versions that proceed under milder conditions, often employing ligands to facilitate the reaction.[13][14] Copper-catalyzed methods are often more cost-effective than their palladium counterparts.
Mechanistic Rationale
While the precise mechanism can be debated and ligand-dependent, a plausible pathway involves a Cu(I)/Cu(III) cycle. The active Cu(I) species undergoes oxidative addition with the vinyl halide to form a Cu(III) intermediate. The pyrrolide anion, generated by a base, then displaces the halide on the copper center. Reductive elimination from the Cu(III) complex yields the N-vinylpyrrole and regenerates the Cu(I) catalyst.[12] Ligands such as 1,10-phenanthroline or various amino acids can stabilize the copper intermediates and accelerate the catalytic turnover.[15][16]
Catalytic Cycle Diagram
Caption: Plausible Cu(I)/Cu(III) cycle for N-vinylation.
Detailed Protocol: Copper-Catalyzed Vinylation with Vinyl Iodide
This protocol is based on ligand-assisted Ullmann-type couplings and is well-suited for electron-deficient heterocycles.[13][15]
Oven-dried sealable reaction tube with a magnetic stir bar
Inert gas line (Argon or Nitrogen)
Procedure:
Assemble Reagents: To the reaction tube, add CuI, 1,10-phenanthroline, Cs₂CO₃, and methyl pyrrole-3-carboxylate.
Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon three times.
Solvent and Substrate Addition: Add anhydrous DMF and (E)-vinyl iodide via syringe.
Reaction: Securely seal the tube and place it in a preheated oil bath at 80-100 °C. Stir the mixture vigorously.
Monitoring: Follow the reaction's progress using TLC or LC-MS. Reactions are generally complete in 8-16 hours.
Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (25 mL) and water (25 mL).
Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers and wash with saturated aqueous ammonium chloride (to remove copper salts), followed by water and brine.
Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the residue by flash column chromatography on silica gel to obtain the desired product.
Method 3: Transition-Metal-Free N-Vinylation
For applications where trace metal contamination is a concern, such as in certain pharmaceutical preparations, transition-metal-free methods offer a compelling alternative. These reactions often proceed via an addition-elimination mechanism using activated vinylating agents.[1][17]
Mechanistic Rationale
A common strategy involves the reaction of the pyrrole anion with a vinylating agent bearing a good leaving group, such as a sulfonium salt or a selenone.[1][18] The reaction is initiated by the deprotonation of the pyrrole with a strong base (e.g., KOH, DBU). The resulting nucleophilic pyrrolide anion attacks the double bond of the vinylating agent in a Michael-type addition. This is followed by an elimination step where the leaving group departs, regenerating the double bond and yielding the N-vinylpyrrole product.[1]
Detailed Protocol: Base-Mediated Vinylation with a Vinyl Selenone
This protocol is adapted from a general method for the N-vinylation of azoles.[1][17]
Setup: Place methyl pyrrole-3-carboxylate in the flask and dissolve it in anhydrous DMF under an argon atmosphere.
Base Addition: Cool the solution to 0 °C using an ice bath. Add the finely ground KOH portion-wise while stirring.
Stirring: Allow the mixture to stir at 0 °C for 15-20 minutes to ensure complete deprotonation.
Vinylation Agent: Add a solution of phenyl vinyl selenone in a small amount of DMF dropwise to the reaction mixture at 0 °C.
Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-8 hours, or until TLC analysis indicates full consumption of the starting pyrrole.
Work-up: Quench the reaction by carefully adding saturated aqueous ammonium chloride solution (10 mL).
Extraction: Extract the mixture with diethyl ether or ethyl acetate (3 x 20 mL). Combine the organic extracts, wash with water and brine, and dry over anhydrous Na₂SO₄.
Purification: After filtration and concentration, purify the crude product by flash column chromatography.
Comparison of N-Vinylation Methods
Method
Vinylation Agent
Catalyst/Promoter System
Base
Typical Temperature
Yield Range
Key Advantages & Disadvantages
Palladium-Catalyzed
Vinyl Halides, Vinyl Triflates
Pd(OAc)₂ or Pd₂(dba)₃ with phosphine ligands (e.g., XantPhos, P(t-Bu)₃)[7][9]
Cs₂CO₃, K₂CO₃, NaOtBu
80-120 °C
60-95%
Pro: High yield, excellent stereospecificity, broad scope.[8] Con: Expensive catalyst, potential metal contamination.
Copper-Catalyzed
Vinyl Halides, Vinyl Boronic Acids
CuI, Cu₂O with ligands (e.g., 1,10-phenanthroline, L-proline)[15][16]
Cs₂CO₃, K₃PO₄
80-120 °C
50-95%
Pro: Cost-effective, good yields.[13] Con: Can require higher catalyst loading, sometimes harsher conditions.
Pro: Avoids transition metals, mild conditions. Con: Requires synthesis of specific vinylating agents, substrate scope can be limited.
Microwave-Assisted
Various (e.g., Acetylene, Dihaloethanes)
Various (can be metal-catalyzed or catalyst-free)[19]
KOH, K₂CO₃
100-150 °C
60-90%
Pro: Drastically reduced reaction times, improved yields.[20] Con: Requires specialized equipment, scalability can be an issue.
Conclusion
The N-vinylation of methyl pyrrole-3-carboxylate can be successfully achieved through several robust synthetic methodologies. The choice of method depends critically on the specific requirements of the synthesis, including cost, scalability, functional group tolerance, and purity requirements. Palladium-catalyzed Buchwald-Hartwig amination offers the highest degree of reliability and stereochemical control, making it a preferred choice for complex molecule synthesis. Copper-catalyzed Ullmann-type couplings provide a more economical alternative with excellent results. For applications demanding the complete absence of transition metals, base-mediated protocols offer a viable, albeit more specialized, route. By understanding the mechanistic underpinnings and practical considerations of each method, researchers can confidently select and execute the optimal strategy for their synthetic goals.
References
Movassaghi, M., & Ondrus, A. E. (2005). Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. The Journal of Organic Chemistry, 70(21), 8638–8641. [Link][7][8]
Movassaghi, M., & Ondrus, A. E. (2005). Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. PMC - NIH. [Link][7][8][21]
Beletskaya, I. P., & Cheprakov, A. V. (2002). Palladium-catalyzed stereocontrolled vinylation of azoles and phenothiazine. Organic Letters, 4(4), 495–498. [Link][9][11]
Li, Y., et al. (2018). Highly Chemo- and Regioselective Vinylation of N-Heteroarenes with Vinylsulfonium Salts. The Journal of Organic Chemistry, 83(12), 6566–6574. [Link][18]
Sancineto, L., et al. (2023). Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones. Molecules, 28(16), 6049. [Link][1][17]
Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link][5]
SynArchive. (n.d.). Buchwald-Hartwig Coupling. SynArchive. Retrieved from [Link][6]
Campeau, L.-C., et al. (2007). Copper-Catalyzed Vinylation of Hydrazides. A Regioselective Entry to Highly Substituted Pyrroles. Organic Letters, 9(6), 1041–1044. [Link][15]
Trofimov, B. A., et al. (2010). N-Vinyl Ferrocenophane Pyrrole: Synthesis and Physical and Chemical Properties. Organometallics, 30(1), 127–134. [Link][3]
Trofimov, B. A., Mikhaleva, A. I., & Morozova, L. V. (2015). Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. [Link][2]
Pan, X., et al. (2008). CuI-Catalyzed Cross-Coupling Reaction of (E)-Vinyl Bromides with Nitrogen-Containing Heterocycles. Synlett, 2008(13), 2011-2016. [Link][13]
Epistemeo. (2012, April 7). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link][10]
Gnanaoli, K., et al. (2022). MICROWAVE-ASSISTED SYNTHESIS OF NITROGEN HETEROCYCLES. Arkivoc. [Link]
Wallace, D. J., & Medley, J. W. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc, 2009(11), 180-188. [Link][19]
Wikipedia contributors. (n.d.). Pyrrole. Wikipedia. Retrieved from [Link][4]
Mateev, E., et al. (2024). Microwave-assisted organic synthesis of pyrroles (Review). Pharmacia, 71, 1-13. [Link][22]
Sasmal, A., & Ghorai, P. (2020). Microwave assisted synthesis of five membered nitrogen heterocycles. RSC Advances, 10(63), 38435-38453. [Link][20]
Organic Chemistry Portal. (n.d.). Ullmann Reaction. . Retrieved from [Link][12]
Taillefer, M., et al. (2005). Enhanced Catalytic Properties of Copper in O- and N-Arylation and Vinylation Reactions, Using Phosphorus Dendrimers as Ligands. Journal of the American Chemical Society, 127(24), 8871–8883. [Link][14]
Applications of Methyl 1-vinyl-1H-pyrrole-3-carboxylate in conducting polymers
Application Note: Advanced Biosensing and Tissue Engineering using Methyl 1-vinyl-1H-pyrrole-3-carboxylate The Bifunctional Paradigm in Conducting Polymers The development of functionalized conducting polymers (CPs) is a...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Advanced Biosensing and Tissue Engineering using Methyl 1-vinyl-1H-pyrrole-3-carboxylate
The Bifunctional Paradigm in Conducting Polymers
The development of functionalized conducting polymers (CPs) is a critical frontier in biomedical engineering and drug development. Unsubstituted polypyrrole (PPy) is widely used due to its biocompatibility and electrical conductivity[1]; however, its rigid, conjugated backbone renders it insoluble and difficult to process. Furthermore, the lack of functional groups on the PPy backbone severely limits the covalent attachment of biorecognition elements (e.g., enzymes, antibodies) required for biosensor applications.
Methyl 1-vinyl-1H-pyrrole-3-carboxylate emerges as a highly specialized, bifunctional monomer designed to overcome these limitations. It features two distinct polymerizable moieties: an N-vinyl group and a conjugated pyrrole ring, alongside an electron-withdrawing methyl ester at the 3-position. This unique structural topology enables orthogonal polymerization —allowing researchers to decouple the physical processing of the polymer from its electrical activation[2]—while providing a protected chemical handle for downstream bioconjugation[3].
Mechanistic Causality: Why this Monomer?
Orthogonal Processability (The Precursor Route): The N-vinyl group can undergo standard free-radical polymerization without disrupting the aromaticity of the pyrrole ring[2]. This yields a highly soluble, insulating poly(N-vinylpyrrole) precursor[4]. Researchers can easily spin-coat, print, or electrospin this precursor into complex geometries before initiating a secondary oxidative step (using FeCl₃ or anodic potential) to cross-link the pendant pyrrole rings into a conductive network[2].
Bandgap Tuning and Stability: The methyl carboxylate group at the 3-position exerts an electron-withdrawing effect, which lowers the Highest Occupied Molecular Orbital (HOMO) of the pyrrole ring. This shifts the oxidation potential to a more positive value, preventing the resulting polymer from undergoing spontaneous over-oxidation and degradation in ambient air[3].
Protected Bioconjugation: During oxidative electropolymerization, the 3-position is prone to unwanted cross-linking or nucleophilic attack. The methyl ester acts as a robust protecting group, directing polymerization exclusively through the α-α' positions. Post-polymerization, the ester can be mildly hydrolyzed to a carboxylic acid, providing a high-density surface of anchoring sites for EDC/NHS bioconjugation[1].
The table below summarizes the causal shifts in material properties when transitioning from standard PPy to the functionalized Methyl 1-vinyl-1H-pyrrole-3-carboxylate network.
Workflow 1: The Precursor Route for Electroactive Tissue Scaffolds
By blending the soluble poly(N-vinyl) precursor with natural polymers like cellulose or polyvinyl alcohol (PVA), researchers can electrospin flexible, biocompatible nanofibrous mats. Subsequent oxidation renders the scaffold conductive, providing electrical stimulation that promotes nerve cell adhesion and proliferation[5].
Protocol A: Synthesis of the Soluble Precursor and Oxidative Cross-linking
Radical Initiation: Dissolve 0.5 M Methyl 1-vinyl-1H-pyrrole-3-carboxylate and 0.01 M Azobisisobutyronitrile (AIBN) in anhydrous Tetrahydrofuran (THF).
Polymerization: Degas the solution via three freeze-pump-thaw cycles. Heat the reaction mixture to 65 °C under an argon atmosphere for 24 hours.
Purification: Precipitate the resulting poly(N-vinyl) precursor by dropping the THF solution into cold methanol. Filter and dry under vacuum.
Validation Checkpoint: ¹H-NMR should show the disappearance of vinyl protons (δ 5.0-6.5 ppm) while retaining the aromatic pyrrole protons (δ 6.5-7.5 ppm)[4].
Scaffold Casting & Oxidation: Spin-coat or electrospin the precursor onto a substrate. Immerse the substrate in a 0.1 M FeCl₃ solution in acetonitrile for 2 hours to induce oxidative cross-linking between the pendant pyrrole rings[2].
Validation Checkpoint: The film will transition from transparent/pale yellow to dark blue/black, indicating the formation of conductive bipolarons. Four-probe measurement should confirm a conductivity >0.1 S/cm.
Workflow 2: Direct Electropolymerization for Biosensor Functionalization
For drug development assays requiring real-time metabolite monitoring, the monomer can be directly electropolymerized onto microelectrodes. The ester group is then hydrolyzed to allow covalent enzyme tethering[1].
Diagram 2: Post-polymerization modification workflow for covalent biosensor functionalization.
Protocol B: Electropolymerization and EDC/NHS Bioconjugation
Electropolymerization: Prepare a solution of 50 mM Methyl 1-vinyl-1H-pyrrole-3-carboxylate and 0.1 M LiClO₄ (supporting electrolyte) in anhydrous acetonitrile. Use a three-electrode setup (Gold working, Pt counter, Ag/AgCl reference). Apply a constant potential of +0.85 V until a charge density of 50 mC/cm² is reached[3].
Ester Hydrolysis: Rinse the modified electrode with acetonitrile, then immerse in a 0.1 M NaOH solution (in 1:1 water/ethanol) for 2 hours at room temperature to saponify the methyl ester.
Validation Checkpoint: ATR-FTIR spectroscopy of the film surface should reveal the shift of the carbonyl (C=O) stretch from ~1710 cm⁻¹ (ester) to ~1650 cm⁻¹ (carboxylate anion)[4].
Surface Activation: Incubate the electrode in a freshly prepared aqueous solution of 0.2 M EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 0.05 M NHS (N-hydroxysuccinimide) in MES buffer (pH 6.0) for 1 hour. This converts the carboxylic acids into amine-reactive NHS esters.
Protein Coupling: Rinse with MES buffer and immediately submerge the electrode in a 1 mg/mL solution of the target bioreceptor (e.g., Glucose Oxidase) in PBS (pH 7.4) overnight at 4 °C.
Validation Checkpoint: Perform Cyclic Voltammetry (CV) in a blank buffer. A decrease in the capacitive current compared to the bare polymer film confirms the insulating protein layer has been successfully covalently tethered to the transducer surface.
References
Synthesis and characterization of a new polypyrrole based on N-vinyl pyrrole. ResearchGate.
Polypyrrole-based conducting polymers and interactions with biological tissues. PMC.
Electrospun cellulose-based conductive polymer nanofibrous mats: composite scaffolds and their influence on cell behavior. Soft Matter (RSC Publishing).
Synthesis of Highly Substituted Pyrroles via Nucleophilic Catalysis. ACS Publications.
Molecular control of electric conductivity and structural properties of polymers of pyrrole derivatives. ResearchGate.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Diagnostics and Protocol Hub. Synthesizing N-vinyl pyrroles bearing electron-withdrawing ester groups—specifically Methyl 1-vinyl-1H-pyrrole-3-carboxylate —presents unique chemoselectivity challenges. Traditional vinylation methods often result in poor yields due to competing side reactions. This guide provides causality-driven troubleshooting, quantitative data matrices, and self-validating protocols to help you achieve >85% yields.
Part 1: Diagnostic Hub & Troubleshooting FAQs
Q1: I am using the classical Trofimov reaction conditions (Acetylene gas, KOH, DMSO, 120 °C). My conversion is high, but the yield of my target methyl ester is <20%. I am isolating a highly polar byproduct. What is happening?A1: You are experiencing saponification . The methyl ester at the 3-position of your pyrrole ring is highly susceptible to nucleophilic attack. Under the harsh, strongly basic conditions of the Trofimov reaction[1], the hydroxide ions (from KOH) combined with elevated temperatures rapidly cleave the methyl ester, converting your target molecule into 1-vinyl-1H-pyrrole-3-carboxylic acid.
The Fix: Abandon nucleophilic vinylation with KOH. Transition to mild, electrophilic vinylation using Vinyl Thianthrenium Tetrafluoroborate (Vinyl-TT+) and a non-nucleophilic base like DBU at room temperature[2].
Q2: To avoid handling hazardous acetylene gas, I switched to Calcium Carbide (
CaC2
) in wet DMSO. However, the reaction stalls at 30% conversion. How can I drive this to completion?A2: The stall is caused by the leveling effect of water on your superbase[3]. While a stoichiometric amount of water is necessary to hydrolyze
CaC2
and generate acetylene in situ, water fundamentally reduces the basic strength of the KOH/DMSO system. If the water content exceeds 5%, the system can no longer efficiently deprotonate the pyrrole nitrogen[3].
The Fix: Strictly control the water stoichiometry. Use exactly 1.0 to 1.2 equivalents of
H2O
relative to
CaC2
, and add the water via a syringe pump over 2 hours to maintain a steady, low concentration of acetylene without quenching the superbase.
Q3: My isolated product turns into a dark, viscous oil after a few days in storage. How do I prevent this?A3: N-vinyl pyrroles are highly electron-rich dienes prone to spontaneous radical oligomerization and auto-oxidation.
The Fix: Never evaporate the final solvent at bath temperatures above 35 °C. Immediately upon isolation, stabilize the purified Methyl 1-vinyl-1H-pyrrole-3-carboxylate by adding 10–50 ppm of a radical scavenger such as hydroquinone (HQ) or butylated hydroxytoluene (BHT), and store it under argon at -20 °C.
Part 2: Mechanistic Pathway Analysis
To understand why protocol selection dictates your yield, we must map the logical relationship between the reagent choice and the chemoselective fate of the methyl ester.
Mechanistic divergence in pyrrole vinylation highlighting ester preservation vs. hydrolysis.
Part 3: Actionable Experimental Protocols
Protocol A: Electrophilic N-Vinylation via Vinyl-TT+ (Recommended for >85% Yield)
This protocol leverages Vinyl Thianthrenium Tetrafluoroborate (Vinyl-TT+), a bench-stable reagent synthesized directly from ethylene[4]. By utilizing DBU, we prevent ester hydrolysis while enabling rapid C-N bond formation at room temperature[2].
Step-by-Step Methodology:
System Preparation: Flame-dry a 20 mL reaction vial equipped with a magnetic stir bar. Purge with Argon for 5 minutes.
Reagent Loading: Charge the vial with Methyl 1H-pyrrole-3-carboxylate (1.0 equiv, 1.0 mmol) and Vinyl-TT+ (1.7 equiv, 1.7 mmol).
Solvation: Inject 10 mL of anhydrous Dichloromethane (DCM) to achieve a 0.10 M concentration. Stir to form a homogeneous suspension.
Base Addition (Self-Validating Step): Dropwise, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv, 2.0 mmol) over 2 minutes at 25 °C. Validation Check: The solution will transition from a pale suspension to a clear, vibrant yellow solution, indicating the successful deprotonation of the pyrrole and formation of the active nucleophile.
Reaction: Stir the mixture at 25 °C for exactly 3 hours. Monitor via TLC (Hexanes/EtOAc 4:1); the starting material spot (
Rf≈0.3
) should completely disappear, replaced by a non-polar UV-active spot (
Rf≈0.7
).
Workup: Quench the reaction with 10 mL of saturated aqueous
NH4Cl
. Extract the aqueous layer with DCM (
3×10
mL). Dry the combined organic layers over anhydrous
Na2SO4
.
Purification: Concentrate under reduced pressure (Bath temp < 30 °C). Purify via flash column chromatography on silica gel (Gradient: 100% Hexanes to 90:10 Hexanes/EtOAc) to yield the pure product.
Protocol B: Copper-Catalyzed N-Vinylation (Alternative for Scale-Up)
If Vinyl-TT+ is unavailable, a
CuF2
/DMAP catalytic system offers a mild alternative that avoids the harsh basicity of the Trofimov reaction[5].
Step-by-Step Methodology:
Catalyst Assembly: In a Schlenk tube under Nitrogen, combine Methyl 1H-pyrrole-3-carboxylate (1.0 equiv),
CuF2
(20 mol%), and 4-Dimethylaminopyridine (DMAP) (20 mol%).
Reagent Addition: Add a vinylating agent, such as vinylsilane or vinyl acetate (1.5 equiv), followed by Triethylamine (
Et3N
) (5 mol%) to accelerate the formation of the active copper-DMAP intermediate[5].
Reaction: Stir at 60 °C for 16 hours. Validation Check: The mixture will turn deep blue/green, confirming the formation of the active
[Cu(DMAP)4Cl2]
type complex[5].
Isolation: Dilute with EtOAc, filter through a short pad of Celite to remove copper salts, and concentrate. Purify via silica gel chromatography.
Part 4: Quantitative Data Matrix
To facilitate protocol selection, the following table summarizes the operational metrics and risk factors associated with each synthesis route.
Vinylation Method
Reagents & Catalyst
Temp (°C)
Time (h)
Ester Hydrolysis Risk
Expected Yield
Electrophilic (Vinyl-TT+)
Vinyl-TT+, DBU, DCM
25
3
None
85 - 95%
Copper-Catalyzed
Vinyl acetate,
CuF2
, DMAP
60
16
Low
65 - 75%
Green Acetylene (
CaC2
)
CaC2
,
H2O
(controlled), KOH, DMSO
80 - 100
12
Moderate
45 - 60%
Classical Trofimov
Acetylene gas, KOH, DMSO
120
5
Critical
< 20%
Part 5: References
Synthesis of 1-vinylpyrrole-2-carbonitriles (Trofimov Reaction Conditions)
Source: Tetrahedron Letters
URL:[Link]
Direct synthesis of aryl substituted pyrroles from calcium carbide: an underestimated chemical feedstock
Source: Green Chemistry (RSC)
URL:[Link]
CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study
Source: Organic Letters (ACS)
URL:[Link]
Vinyl Thianthrenium Tetrafluoroborate: A Practical and Versatile Vinylating Reagent Made from Ethylene
Source: Journal of the American Chemical Society (ACS)
URL:[Link]
Technical Support Center: Stabilization & Storage of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the spontaneous polymerization of N-vinyl pyrrole der...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the spontaneous polymerization of N-vinyl pyrrole derivatives.
Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS 952182-28-4) ([1]) is a highly versatile building block, but it is notoriously prone to autoxidation and subsequent radical polymerization. This is due to the electron-rich nature of the pyrrole ring conjugated with the highly reactive N-vinyl group. This guide provides field-proven, self-validating protocols to ensure monomer integrity from long-term storage through to sensitive downstream synthesis.
Part 1: Troubleshooting & FAQs
Q1: My vials of Methyl 1-vinyl-1H-pyrrole-3-carboxylate are turning viscous and solidifying during standard 4°C fridge storage. Why is this happening, and how do I stop it?Causality & Solution: The 1-vinylpyrrole moiety is exquisitely sensitive to oxygen ([2]). Even trace amounts of O₂ in the headspace of a storage vial can form peroxides across the vinyl double bond. These peroxides homolytically cleave to form free radicals, initiating a spontaneous, exothermic chain-growth polymerization.
To stop this, you must implement a two-factor stabilization system:
Radical Scavenging: Dope the monomer with 100–500 ppm of a phenolic inhibitor like 4-Methoxyphenol (MEHQ) or Butylated hydroxytoluene (BHT). These compounds donate a hydrogen atom to peroxy radicals, forming a stable, unreactive resonance complex ([3]).
Inert Atmosphere: Always purge the vial headspace with Argon or Nitrogen before sealing to displace oxygen.
Q2: I noticed a yellow/brown discoloration in my monomer, but it hasn't solidified yet. Is it still usable?Causality & Solution: Discoloration is the hallmark of early-stage photo-oxidation and the formation of conjugated oligomers. N-vinylpyrroles are highly susceptible to electrophilic attack and UV-induced degradation ([2]).
If the monomer is only slightly yellow but remains a free-flowing liquid, it can usually be salvaged. You must pass it through a short plug of basic alumina to remove the oxidized oligomers and residual moisture. Moving forward, store the monomer exclusively in amber glass vials to block UV light.
Q3: I am ready to use the monomer in a highly sensitive transition-metal catalyzed cross-coupling. Will the BHT/MEHQ inhibitor poison my catalyst?Causality & Solution: Yes, phenolic inhibitors can coordinate with certain transition metals (like Pd or Ru) or quench the radical intermediates if you are performing a photoredox reaction. You must remove the inhibitor immediately prior to use. Because Methyl 1-vinyl-1H-pyrrole-3-carboxylate is an ester, avoid harsh basic aqueous washes (which will cause irreversible hydrolysis). Instead, use a dry basic alumina column (see Protocol 2), which selectively adsorbs the phenolic inhibitors via hydrogen bonding and acid-base interactions without degrading the ester.
Part 2: Quantitative Data & Inhibitor Selection
Choosing the right inhibitor dictates both the shelf-life of the monomer and the ease of its removal prior to experimentation.
Inhibitor
Concentration Range
Mechanism of Action
Removal Method
Best Use Case
BHT (Butylated hydroxytoluene)
100 - 250 ppm
Sterically hindered phenol; traps peroxy radicals without needing O₂ ([3]).
Basic alumina plug or vacuum distillation.
Long-term storage at -20°C. Highly soluble in organics.
MEHQ (4-Methoxyphenol)
50 - 200 ppm
Requires trace O₂ to function optimally; forms stable quinones ([3]).
Bulk storage, but prone to causing discoloration over time.
Part 3: Self-Validating Experimental Protocols
Protocol 1: Doping and Cryo-Storage Workflow
Objective: To stabilize freshly distilled or synthesized Methyl 1-vinyl-1H-pyrrole-3-carboxylate for long-term storage (>6 months).
Preparation: In a fume hood under subdued lighting, weigh the freshly purified monomer into a clean, dry amber glass vial.
Inhibitor Addition: Prepare a 10 mg/mL stock solution of BHT in anhydrous dichloromethane (DCM). Add the appropriate volume of this stock to achieve a final BHT concentration of 200 ppm in the monomer.
Solvent Evaporation: Gently blow a stream of dry Nitrogen over the monomer to evaporate the trace DCM.
Self-Validation Check: The final mass of the vial should return exactly to (Initial Monomer Mass + Calculated BHT Mass). If it is heavier, residual DCM remains.
Inerting: Insert an Argon line into the vial (hovering 1 cm above the liquid) and purge the headspace for 60 seconds.
Sealing & Storage: Cap tightly with a PTFE-lined septum cap, wrap the seal with Parafilm, and store immediately at -20°C.
Protocol 2: Inhibitor Removal Prior to Synthesis
Objective: To strip BHT/MEHQ from the monomer without inducing hydrolysis of the methyl ester.
Column Prep: Pack a glass Pasteur pipette with a small plug of glass wool, followed by 1.5 inches of activated Basic Alumina (Brockmann Grade I).
Equilibration: Flush the plug with 2 mL of the anhydrous solvent you intend to use for your reaction (e.g., THF or Toluene).
Elution: Dilute the required amount of inhibited monomer in 1 mL of the reaction solvent and load it onto the column.
Collection: Elute the monomer using positive pressure (a pipette bulb). The basic alumina will retain the acidic phenolic inhibitor (BHT/MEHQ) and any trace oxidized pyrrole species.
Validation:
Self-Validation Check: Spot the eluent on a TLC plate and stain with KMnO₄. A single, clean spot indicates pure monomer, confirming the successful removal of polar oligomers and inhibitors. Use the solution immediately.
Part 4: Mechanistic & Workflow Visualizations
Mechanism of spontaneous autoxidation and radical scavenging by phenolic inhibitors.
Workflow for the stabilization, storage, and recovery of 1-vinylpyrrole monomers.
References[2] Title: Pyrrole and Pyrrole Derivatives | Source: Softbeam | URL:https://softbeam.net/[1] Title: 70702-73-7 1-methyl-3-vinyl-pyrrole - Chemical Dictionary | Source: GuideChem | URL:https://www.guidechem.com/[3] Title: A Comparative Analysis of Substituted Hydroquinones in Polymerization Inhibition | Source: Benchchem | URL:https://www.benchchem.com/[4] Title: US9944577B2 - Hydroquinone compounds for inhibiting monomer polymerization | Source: Google Patents | URL:https://patents.google.com/
Troubleshooting solubility issues of Methyl 1-vinyl-1H-pyrrole-3-carboxylate in organic solvents
Welcome to the Technical Support Center for Pyrrole-Based Intermediates. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected solubil...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Pyrrole-Based Intermediates. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected solubility challenges with functionalized heterocycles.
Handling Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) requires a nuanced understanding of its physicochemical profile. Unlike unsubstituted pyrroles, the N-vinyl group eliminates the nitrogen's ability to act as a hydrogen-bond donor, fundamentally altering its solvation dynamics . Furthermore, the electron-rich nature of the pyrrole ring, combined with the highly reactive N-vinyl substituent, makes this compound extremely susceptible to auto-polymerization—a degradation pathway that is frequently misdiagnosed by researchers as "poor solubility" .
This guide provides a mechanistic framework, a diagnostic workflow, and self-validating protocols to ensure the complete dissolution and stabilization of your compound.
To select the correct solvent, we must look at the thermodynamics of the molecule. The C3-methyl ester provides a polar hydrogen-bond acceptor site, while the N-vinyl pyrrole core is highly lipophilic and polarizable. Solubility generally maximizes in polar aprotic environments .
Solvent Class
Example Solvents
Solubility Profile
Mechanistic Rationale
Non-polar Aliphatic
Hexanes, Heptane
Poor (< 1 mg/mL)
Insufficient dielectric constant to disrupt the dipole-dipole interactions of the C3-methyl ester group.
Halogenated
DCM, Chloroform
Excellent (> 50 mg/mL)
Strong dipole-induced dipole interactions. Caution: Trace acids in CHCl3 can trigger rapid polymerization.
Polar Aprotic
DMF, DMSO, Acetone
Excellent (> 50 mg/mL)
High dielectric constant perfectly accommodates the polar ester and polarizable aromatic pi-system [[1]]([Link]).
Polar Protic
Water
Insoluble
Hydrophobic N-vinyl group and pyrrole core dominate; lack of H-bond donors prevents aqueous solvation [[2]]([Link]).
Alcohols
Ethanol, Methanol
Moderate (~10-20 mg/mL)
H-bond acceptance by the ester carbonyl allows partial solvation, though the hydrophobic core limits capacity.
Diagnostic Troubleshooting Workflow
Use the following logical workflow to determine whether your issue is a true thermodynamic solubility failure or a chemical degradation event.
Figure 1: Diagnostic and resolution workflow for N-vinyl pyrrole solubility troubleshooting.
Frequently Asked Questions (FAQs)
Q: I attempted to dissolve the compound in hexanes for column chromatography loading, but it formed a cloudy suspension. Why?A: This is a classic polarity mismatch. Methyl 1-vinyl-1H-pyrrole-3-carboxylate possesses a moderate dipole moment due to the ester moiety. Non-polar aliphatic solvents like hexanes lack the necessary dielectric constant to overcome the intermolecular dipole-dipole interactions between the ester groups of adjacent molecules. You must use a more polar loading solvent, such as Dichloromethane (DCM) or Ethyl Acetate (EtOAc).
Q: I used Chloroform (
CHCl3
), which is a recommended solvent, but I still see an insoluble, gummy residue at the bottom of the vial. What happened?A: You are observing chemical degradation, not a solubility failure. Chloroform naturally degrades over time upon exposure to light and oxygen to produce trace phosgene and hydrochloric acid (HCl). Even trace protons will initiate rapid cationic polymerization of the electron-rich N-vinyl pyrrole system, turning your sample into an insoluble poly(N-vinylpyrrole) resin . Solution: Always filter
CHCl3
or
CDCl3
through a plug of basic alumina immediately before use to scavenge trace acids.
Standard Operating Procedure (SOP): Optimized Dissolution Protocol
To ensure complete dissolution without triggering auto-polymerization, follow this step-by-step methodology. This protocol is designed as a self-validating system to guarantee the integrity of your solution before you proceed with downstream assays.
Step 1: Solvent Selection and Purification
Action: Select a polar aprotic or halogenated solvent (e.g., DMF, DMSO, or DCM). If using a halogenated solvent, pass it through a 2 cm plug of basic alumina.
Causality: Basic alumina removes trace acidic impurities that act as cationic initiators for the N-vinyl group, preventing premature polymerization .
Step 2: Environmental Control
Action: Sparge the chosen solvent with dry Nitrogen or Argon gas for 5 minutes prior to addition.
Causality: Dissolved oxygen can act as a radical initiator under ambient laboratory lighting, attacking the vinyl double bond and leading to cross-linking .
Step 3: Dissolution and Temperature Management
Action: Add the solvent to the pre-weighed compound in an actinic (amber) glass vial. Agitate via gentle orbital shaking. If sonication is required to break up crystalline aggregates, use an ultrasonic water bath maintained strictly below 30°C .
Causality: Amber glass prevents photo-initiation of the vinyl group, while strict temperature control prevents thermal radical initiation .
Step 4: Self-Validating Quality Check (The Filter Test)
Action: Draw 1 mL of the final solution into a sterile Luer-lock syringe. Attach a 0.22 µm PTFE syringe filter and express the liquid into a clean analytical vial.
Validation: This step validates the entire protocol. A completely dissolved, unpolymerized sample will pass through the PTFE membrane with zero resistance. If you experience back-pressure, micro-polymers have formed. High pressure equals protocol failure (likely due to contaminated solvent or excessive heat), prompting immediate disposal of the batch to protect your downstream instruments (e.g., HPLC columns).
Reducing side products during the N-vinylation of pyrrole-3-carboxylates
Welcome to the Technical Support Center for Heterocyclic Functionalization . This hub is designed for researchers, synthetic chemists, and drug development professionals seeking to optimize the N-vinylation of pyrrole-3-...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Heterocyclic Functionalization . This hub is designed for researchers, synthetic chemists, and drug development professionals seeking to optimize the N-vinylation of pyrrole-3-carboxylates.
Due to the deactivated nature of the pyrrole nitrogen (caused by the electron-withdrawing C3-carboxylate) and the competing nucleophilicity of the C2/C5 positions, N-vinylation is notoriously prone to side reactions. This guide provides mechanistic troubleshooting, self-validating protocols, and field-proven solutions to suppress byproducts such as ynoates, β-ketoesters, and C-vinylated oligomers.
Mechanistic Pathway & Side Product Divergence
Understanding the causality behind byproduct formation is the first step in troubleshooting. The diagram below illustrates how reagent and base selection dictate the reaction pathway, leading either to the desired stereospecific N-vinylation or to catastrophic side reactions.
Divergent reaction pathways in the N-vinylation of pyrrole-3-carboxylates.
Troubleshooting & FAQ
Q1: I am using a palladium-catalyzed cross-coupling with a vinyl triflate, but my mass balance is entirely consumed by an ynoate byproduct. What went wrong?A1: This is a classic base-induced elimination issue. When coupling configurationally defined vinyl triflates, the choice of base is critical. Strong, non-nucleophilic organic bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) promote rapid E2 elimination of the triflate, yielding the undesired ynoate before the palladium cycle can engage[1].
The Fix: Switch to a milder, inorganic base. Potassium phosphate tribasic (K3PO4) is highly effective, provided it is rigorously anhydrous[1].
Q2: I switched to K3PO4, but now I am seeing significant β-ketoester formation instead of the ynoate. How do I resolve this?A2: The formation of a β-ketoester indicates that your vinyl triflate is undergoing hydrolysis. This means your K3PO4 or your solvent is wet.
The Fix: Rigorously dry your K3PO4 under vacuum at 120 °C overnight before use. Using strictly anhydrous K3PO4 minimizes both β-ketoester and ynoate byproducts, funneling the reaction toward the desired N-vinylation[1].
Q3: Why am I getting 2,5-divinyl byproducts and C-vinylation instead of N-vinylation?A3: Pyrroles are ambient nucleophiles. The C2 and C5 positions are highly reactive toward electrophiles. If you are using acid-catalyzed vinylation (e.g., AlCl3) or direct reaction with alkynes under unoptimized conditions, the electrophile will preferentially attack the carbon ring[2].
The Fix: Enforce N-selectivity by using transition-metal catalysis. A Negishi coupling approach—where the pyrrole is pre-formed into a zinc chloride complex—transmetalates cleanly to palladium (e.g., Pd(PPh3)4), directing the vinyl group exclusively to the nitrogen and avoiding 2,5-divinyl byproducts entirely[2].
Q4: My N-vinyl pyrrole-3-carboxylate degrades when I try to convert the ester to an amide downstream. How can I protect the N-vinyl bond?A4: Chemical ammonolysis or the use of harsh coupling agents (like DMT-MM) often leads to competitive elimination or hydrolysis of the sensitive N-vinyl bond[2].
The Fix: Utilize a biocatalytic approach. Candida antarctica lipase B (CALB) can catalyze the transesterification of the pyrrole-3-carboxylate with ammonium carbamate in toluene at 50 °C. This mild, neutral condition suppresses N-vinyl hydrolysis and prevents racemization if chiral centers are present in your side chains[2].
Quantitative Impact of Reaction Conditions
The table below summarizes how specific catalyst and base combinations dictate the primary side products during the coupling of pyrrole-3-carboxylates with vinyl electrophiles.
Catalyst System
Base / Additive
Solvent
Major Reaction Outcome
Primary Side Product
Side Product Yield
Pd2(dba)3 / XPhos
Anhydrous K3PO4
Toluene (60 °C)
N-Vinyl pyrrole
None (Clean conversion)
< 5%
Pd2(dba)3 / XPhos
DBU
Toluene (60 °C)
Ynoate
Base-induced elimination
> 80%
Pd2(dba)3 / XPhos
Wet K3PO4
Toluene (60 °C)
β-ketoester
Triflate hydrolysis
~ 50%
CuI / Diamine
Cs2CO3
Dioxane (100 °C)
Unreacted
Starting material recovered
N/A
AlCl3 (Acidic)
None
Nitrobenzene
C-Vinyl pyrrole
2,5-divinyl byproducts
> 40%
Self-Validating Experimental Protocol
To ensure high fidelity and reproducibility, use the following self-validating protocol for the Stereospecific Palladium-Catalyzed N-Vinylation of Pyrrole-3-Carboxylates . This system incorporates diagnostic checkpoints to verify the integrity of the reaction in real-time.
Reagents:
Pyrrole-3-carboxylate (1.5 equiv)
Z-Vinyl triflate (1.0 equiv)
Pd2(dba)3 (5 mol %)
XPhos (10 mol %)
Anhydrous K3PO4 (1.40 equiv) - Must be flame-dried or vacuum-dried at 120 °C.
Anhydrous Toluene (0.2 M)
Step-by-Step Methodology:
Preparation of the Catalyst Complex: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3 (5 mol %) and XPhos (10 mol %).
Causality: XPhos is a bulky, electron-rich biaryl phosphine that facilitates the oxidative addition of the vinyl triflate and accelerates reductive elimination, outcompeting unwanted β-hydride elimination pathways[1].
Base Addition: Add rigorously dried anhydrous K3PO4 (1.40 equiv) to the tube.
Substrate Introduction: Dissolve the pyrrole-3-carboxylate (1.5 equiv) and the Z-vinyl triflate (1.0 equiv) in anhydrous toluene. Add this solution to the Schlenk tube.
Reaction Initiation: Seal the tube, remove it from the glovebox, and heat to 60 °C with vigorous stirring.
Validation Checkpoint 1 (30 Minutes): Perform a TLC analysis (Hexanes/EtOAc).
Diagnostic: If a highly UV-active spot with an Rf significantly higher than the product appears rapidly, this is the ynoate byproduct. Validation failure: Your K3PO4 was either wet or contaminated with a stronger base. Abort, re-dry the base, and restart.
Diagnostic: Look for the mass corresponding to the β-ketoester. If present at >10%, moisture has entered the system. If absent, the system is validated.
Workup: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via flash chromatography. Expected yield: >80% with complete stereoretention[1].
References
Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles | acs.org |[Link]
Technical Support Center: Best Practices for Scaling Up Methyl 1-vinyl-1H-pyrrole-3-carboxylate Production
Prepared by: Gemini, Senior Application Scientist Introduction Methyl 1-vinyl-1H-pyrrole-3-carboxylate is a functionalized heterocyclic monomer with significant potential in the development of advanced polymers and as a...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Introduction
Methyl 1-vinyl-1H-pyrrole-3-carboxylate is a functionalized heterocyclic monomer with significant potential in the development of advanced polymers and as a key intermediate in pharmaceutical synthesis. Its structure combines a reactive vinyl group, amenable to polymerization and further functionalization, with a pyrrole-3-carboxylate core, a motif present in various biologically active compounds.
However, scaling the production of this molecule from the laboratory bench to pilot or industrial scale presents considerable challenges. The synthesis is a multi-step process involving the formation of the pyrrole ring followed by a delicate N-vinylation step. Each stage carries its own set of potential issues, from competing side reactions and purification difficulties to the inherent instability of the vinylated product.
This guide provides researchers, chemists, and drug development professionals with a comprehensive technical support framework. It is structured as a series of frequently asked questions (FAQs) and detailed troubleshooting guides designed to address specific, practical issues encountered during synthesis and scale-up. Our focus is on ensuring scientific integrity, process robustness, and safety at every stage.
Safety First: Hazard Analysis and Mitigation
Before commencing any experimental work, a thorough risk assessment is mandatory. The synthesis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate involves several hazardous materials and conditions.
Hazard
Stage of Synthesis
Mitigation Measures
α-Haloketones (e.g., Methyl 2-chloroacetoacetate)
Pyrrole Formation
Handle in a certified chemical fume hood. These are lachrymators and toxic. Wear appropriate PPE, including safety goggles, face shield, and chemically resistant gloves.
Ammonia (Aqueous)
Pyrrole Formation
Corrosive and respiratory irritant. Use in a well-ventilated fume hood. Have an acid spill kit readily available.
Highly flammable and volatile. Store in an appropriate flammable-liquids cabinet. Ground all equipment to prevent static discharge. Vinyl monomers can undergo runaway polymerization.[1]
Catalysts (e.g., Palladium or Copper salts)
N-Vinylation
Heavy metal compounds can be toxic. Handle as powders in a fume hood to avoid inhalation. Dispose of waste according to institutional guidelines for heavy metals.
Strong Bases/Acids
General
Corrosive. Always add reagents slowly and with adequate cooling to control exothermic reactions. Wear appropriate PPE.
Product Instability
N-Vinylation, Purification, Storage
The vinylpyrrole product is susceptible to polymerization, especially when exposed to heat, light, or acidic conditions.[2] Store in a cool, dark place, preferably under an inert atmosphere (Nitrogen or Argon) and with a polymerization inhibitor (e.g., BHT).
Overall Synthesis Strategy
The production is approached via a robust two-step synthesis. First, the pyrrole core, Methyl 1H-pyrrole-3-carboxylate , is constructed. This is followed by the N-vinylation of the pyrrole nitrogen to yield the final product.
Caption: High-level two-step workflow for synthesis.
Part 1: Synthesis of Methyl 1H-pyrrole-3-carboxylate (Precursor)
The Hantzsch pyrrole synthesis is a reliable method for constructing the polysubstituted pyrrole core from simple, commercially available starting materials.[3][4] It is a multicomponent reaction involving a β-ketoester, an α-haloketone, and an amine source.[4]
Frequently Asked Questions (FAQs)
Q: What are the specific starting materials for Methyl 1H-pyrrole-3-carboxylate via the Hantzsch method?A: The most direct precursors are:
β-Ketoester: Methyl acetoacetate.
α-Haloketone: Methyl 2-chloroacetoacetate or 2-chloro-3-oxobutanoate.
Amine Source: Ammonia or an ammonium salt like ammonium acetate.
Q: What is the reaction mechanism for the Hantzsch synthesis?A: The process begins with the formation of an enamine from the β-ketoester and ammonia. This enamine then acts as a nucleophile, attacking the α-haloketone. A series of intramolecular cyclization and dehydration steps follows to form the aromatic pyrrole ring.[3]
Q: How can I monitor the reaction's progress?A: Thin-Layer Chromatography (TLC) is the most effective method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to track the consumption of the starting materials and the appearance of the product spot. Staining with potassium permanganate can help visualize the spots if they are not UV-active.
Why is my yield of Methyl 1H-pyrrole-3-carboxylate consistently low?
1. Reagent Quality: Wet solvents or impure starting materials (especially the α-haloketone, which can degrade) can halt the reaction. 2. Incorrect Stoichiometry: An improper molar ratio of reactants can lead to incomplete conversion. 3. Suboptimal Temperature: The reaction may be too slow at low temperatures or lead to side products at high temperatures.
1. Ensure all reagents are pure and solvents are anhydrous. Distill liquid reagents if necessary. 2. Carefully control the stoichiometry. A slight excess of the amine source is often beneficial. 3. Perform small-scale optimization experiments to find the ideal temperature profile. A typical range is 50-80°C.
I'm observing multiple unidentified spots on my TLC plate. What are they?
1. Self-Condensation: The β-ketoester or α-haloketone can undergo self-condensation under the reaction conditions. 2. Furan Formation: The Paal-Knorr furan synthesis can be a competing pathway, especially under strongly acidic conditions where the 1,4-dicarbonyl intermediate cyclizes before reacting with the amine.[5][6]
1. Control the rate of addition of reagents and maintain a homogenous temperature. 2. Ensure conditions are not overly acidic. Using ammonium acetate can help buffer the reaction. Monitor pH if possible.
How can I effectively purify the pyrrole precursor at scale?
1. Similar Polarity: Impurities often have polarities close to the product, making chromatographic separation difficult and costly at scale. 2. Thermal Instability: The product may have limited thermal stability, making high-temperature distillation problematic.
1. Recrystallization: This is the most scalable purification method. Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find one that gives good quality crystals. 2. Acid/Base Wash: During workup, washing the organic extract with a dilute acid can remove residual basic impurities, while a bicarbonate wash can remove acidic byproducts.
Part 2: N-Vinylation of Methyl 1H-pyrrole-3-carboxylate
This step is critical and often the most challenging. The goal is to selectively add a vinyl group to the pyrrole nitrogen without causing polymerization or side reactions. Traditional methods using acetylene often require harsh, superbasic conditions (Trofimov reaction) that are incompatible with the ester functional group.[7][8] Therefore, milder, modern catalytic methods are strongly recommended.
Frequently Asked Questions (FAQs)
Q: What are the best vinylation methods for a substrate with an ester group?A: Transition metal-catalyzed methods are superior due to their milder conditions and higher functional group tolerance. Key options include:
Palladium-Catalyzed Transvinylation: Using vinyl acetate as the vinyl source.[9]
Copper-Catalyzed Vinylation: A modern approach using vinyltrimethoxysilane as the vinyl source with a CuF₂/DMAP catalyst system, which can proceed at room temperature.[10][11][12]
Q: Why is it critical to avoid polymerization during this step?A: The N-vinylpyrrole product is a monomer that can readily polymerize, especially in the presence of trace acids, heat, or light.[2][13] This leads to yield loss, product discoloration (often turning dark brown or black), and significant purification challenges. On a large scale, uncontrolled polymerization can be a serious safety hazard due to rapid heat generation.
Q: What is the purpose of adding an inhibitor like BHT or MEHQ?A: These are radical scavengers (polymerization inhibitors) that prevent the premature polymerization of the vinyl group. It is best practice to add a small amount (100-500 ppm) to the purified product before storage and often during the final stages of purification (like distillation) to maintain stability.
Troubleshooting Guide: N-Vinylation
Question / Problem
Plausible Causes & Explanations
Recommended Solutions & Actions
My N-vinylation reaction is stalled or incomplete.
1. Catalyst Deactivation: The catalyst (e.g., Palladium or Copper) may be poisoned by impurities from the pyrrole precursor or oxidized by air. 2. Insufficient Base: For many catalytic cycles, a base is required to deprotonate the pyrrole nitrogen, making it nucleophilic. 3. Low-Quality Precursor: The starting Methyl 1H-pyrrole-3-carboxylate must be very pure (>98%) and dry.
1. Use high-purity, fresh catalyst. Run the reaction under an inert atmosphere (Nitrogen or Argon). 2. Ensure the correct stoichiometry of the base (e.g., DMAP, K₂CO₃) is used. The base must be strong enough to deprotonate the pyrrole but not so strong as to hydrolyze the ester. 3. Purify the precursor by recrystallization until it meets the required purity standard.
The reaction mixture turned dark brown/black and viscous.
1. Product Polymerization: This is the most likely cause. It can be initiated by excessive heat, exposure to oxygen (which can form peroxides), or acidic impurities.[2] 2. Product Degradation: The pyrrole ring itself can be sensitive to overly harsh conditions.
1. Strict Temperature Control: Do not exceed the recommended reaction temperature. 2. Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon before adding reagents. 3. Add Inhibitor: Consider adding a small amount of a polymerization inhibitor (e.g., BHT) to the reaction mixture if conditions are forcing.
My purification by column chromatography is giving poor recovery.
1. On-Column Polymerization: Standard silica gel is acidic and can catalyze the polymerization of the vinylpyrrole product directly on the column. 2. Product Streaking: The product may be streaking or irreversibly adsorbing to the silica.
1. Deactivate the Silica: Pre-treat the silica gel by slurrying it in the eluent containing a small amount of a non-nucleophilic base, like triethylamine (~1%). 2. Use Alumina: Neutral or basic alumina can be a better alternative to silica gel for acid-sensitive compounds. 3. Consider Distillation: For larger scales, high-vacuum distillation is often preferred.
Part 3: Scale-Up Considerations and Best Practices
Transitioning from a lab-scale procedure to a pilot or manufacturing scale introduces new challenges related to physical processes like heat transfer and mixing.
Caption: Troubleshooting logic for common scale-up issues.
Frequently Asked Questions (FAQs)
Q: What is the most critical parameter to control during scale-up?A: Temperature. Both the Hantzsch synthesis and the N-vinylation can be exothermic. On a large scale, the surface-area-to-volume ratio decreases, making it harder to dissipate heat. A runaway reaction can lead to side products, polymerization, and a dangerous pressure buildup. Use of a jacketed reactor with a temperature control unit is essential.
Q: How should the purification method be adapted for larger quantities?A: While chromatography is excellent for lab-scale purification, it becomes expensive and impractical at larger scales.
Recrystallization: This is the preferred method for purifying the solid precursor (Methyl 1H-pyrrole-3-carboxylate).
Vacuum Distillation: This is the best method for purifying the final liquid product. Use a high-quality vacuum pump and a short-path distillation apparatus to minimize the time the product spends at high temperatures. Always add a polymerization inhibitor to the distillation flask.
Detailed Experimental Protocols
Protocol 1: Synthesis of Methyl 1H-pyrrole-3-carboxylate
This protocol is a representative example and should be optimized for your specific equipment and scale.
Reaction Setup: To a jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add methyl acetoacetate (1.0 eq) and anhydrous ethanol.
Reagent Addition: In a separate vessel, prepare a solution of ammonium acetate (1.5 eq) in ethanol. Begin stirring the reactor and add the ammonium acetate solution.
Controlled Addition: Slowly add methyl 2-chloroacetoacetate (1.0 eq) to the reactor via an addition funnel over 1-2 hours. Monitor the internal temperature and use the reactor jacket to maintain it below 40°C during the addition.
Reaction: After the addition is complete, heat the mixture to reflux (approx. 75-80°C) for 4-6 hours. Monitor the reaction progress by TLC.
Workup: Once the reaction is complete, cool the mixture to room temperature. Reduce the solvent volume by ~70% using a rotary evaporator. Add water to the residue to precipitate the crude product.
Purification: Filter the solid product and wash it with cold water. Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield pure Methyl 1H-pyrrole-3-carboxylate as a solid.
Protocol 2: Catalytic N-Vinylation
This protocol is based on modern copper-catalyzed methods and is a safer, more compatible alternative to older procedures.[11][12]
Reaction Setup: To a dry, jacketed reactor purged with nitrogen, add the purified Methyl 1H-pyrrole-3-carboxylate (1.0 eq), copper(II) fluoride (CuF₂, 0.2 eq), and 4-dimethylaminopyridine (DMAP, 1.0 eq).
Solvent and Reagent: Add anhydrous 1,2-dichloroethane (DCE) as the solvent. Begin stirring to create a suspension.
Vinylation: Add vinyltrimethoxysilane (1.5 eq) to the mixture.
Reaction: Stir the reaction at room temperature for 15-24 hours. The reaction is typically run under a normal air atmosphere as oxygen can be beneficial for this specific catalytic cycle.[10] Monitor the consumption of the starting pyrrole by TLC or GC-MS.
Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the copper catalyst. Wash the celite pad with additional DCE.
Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation. Crucially, add a polymerization inhibitor (e.g., BHT, ~200 ppm) to the crude oil before heating to prevent polymerization in the distillation flask. Collect the purified Methyl 1-vinyl-1H-pyrrole-3-carboxylate as a liquid.
References
Li, P., et al. (2024). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. ACS Publications. Available at: [Link]
Ahluwalia, V.K., et al. Paal-Knorr Synthesis. Cambridge University Press & Assessment. Available at: [Link]
Wikipedia. Hantzsch pyrrole synthesis. Available at: [Link]
Rohit Chemistry. (2021). Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism. YouTube. Available at: [Link]
Syrris. Pyrrole-3-carboxylic acid derivatives. Available at: [Link]
M. F. Gordeev, et al. (1996). Hantzsch pyrrole synthesis on solid support. PubMed. Available at: [Link]
Mondal, K., et al. (2022). CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study. Organic Letters. Available at: [Link]
Herath, A., & Cosford, N. D. P. (2010). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Organic Letters. Available at: [Link]
Ivanova, N. I., et al. (2015). Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. Available at: [Link]
Google Patents. DE19536859A1 - Process for the purification of N-vinylpyrrolidone by crystallization.
Sivalingam, M., et al. (2023). A Concise Synthesis of Pyrrole-Based Drug Candidates from -Hydroxyketones, 3-Oxobutanenitrile, and Anilines. DR-NTU. Available at: [Link]
Trofimov, B. A., et al. (2002). A straightforward synthesis of pyrroles from ketones and acetylene: a one-pot version of the Trofimov reaction. Arkat USA. Available at: [Link]
Wang, J., et al. (2011). Synthesis and characterization of a new polypyrrole based on N-vinyl pyrrole. ResearchGate. Available at: [Link]
F. Haaf, et al. Polymers of N-vinylpyrrolidone: Synthesis, characterization and uses. SciSpace. Available at: [Link]
Trofimov, B. A. Chemistry of Pyrroles. University of Nottingham - UK. Available at: [Link]
ResearchGate. (2014). How do you purify N-vinylpyrrolidinone?. Available at: [Link]
Herath, A., & Cosford, N. D. P. (2010). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. SciSpace. Available at: [Link]
ResearchGate. (2021). Scheme 5. The reaction mechanism of vinylation reaction. Available at: [Link]
Google Patents. US6703511B2 - Method for obtaining pure n-vinyl pyrrolidone.
Molbase. 2-METHYL-1H-PYRROLE-3-CARBOXYLIC ACID METHYL ESTER synthesis. Available at: [Link]
Trofimov, B. A., et al. (1998). An example of the facile C-vinylation of pyrroles. RSC Publishing. Available at: [Link]
ResearchGate. (2019). Scale-up reaction and product elaboration. Reagents and conditions. Available at: [Link]
Haaf, F., Sanner, A., & Straub, F. (1981). Polymers of N-Vinylpyrrolidone: Synthesis, Characterization and Uses. Semantic Scholar. Available at: [Link]
Reddit. (2025). Removal of NaOH from Vinyl pyrrolidone. Available at: [Link]
Iatrou, H., et al. (2022). Block Copolymers of Poly(N-Vinyl Pyrrolidone) and Poly(Vinyl Esters) Bearing n-alkyl Side Groups via Reversible Addition-Fragmentation Chain-Transfer Polymerization. PMC. Available at: [Link]
Google Patents. DE3629933A1 - METHOD FOR REMOVING VINYLPYRROLIDONE FROM VINYLPYRROLIDONE POLYMERISATS.
A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel organic compounds is a cornerstone of successful research. Nuclear Magnetic Resonance (NMR) spectroscopy...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel organic compounds is a cornerstone of successful research. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool in this endeavor, providing detailed information about the molecular framework of a substance. This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectra of Methyl 1-vinyl-1H-pyrrole-3-carboxylate, a substituted pyrrole with potential applications in medicinal chemistry and materials science.
Pyrrole and its derivatives are a critical class of heterocyclic compounds found in a vast array of natural products and pharmaceuticals.[1] The introduction of a vinyl group at the nitrogen atom and a methyl carboxylate group at the 3-position creates a unique electronic environment within the pyrrole ring, which is reflected in its NMR spectra. This guide will dissect the predicted ¹H and ¹³C NMR spectra of this molecule, providing a detailed rationale for the chemical shifts and coupling patterns based on established principles of NMR spectroscopy and data from analogous compounds.
Predicted ¹H NMR Spectral Analysis
The ¹H NMR spectrum of Methyl 1-vinyl-1H-pyrrole-3-carboxylate is anticipated to exhibit distinct signals corresponding to the protons of the pyrrole ring, the vinyl group, and the methyl ester. The electron-withdrawing nature of the methyl carboxylate group at the C3 position and the electronic effects of the N-vinyl group will significantly influence the chemical shifts of the pyrrole ring protons.[1]
The vinyl group protons will present a characteristic AMX spin system, with the proton on the carbon attached to the nitrogen (H-1') appearing as a doublet of doublets due to coupling with the two terminal vinyl protons (H-2'cis and H-2'trans). The terminal protons will also appear as doublets of doublets, with a geminal coupling between them and cis/trans couplings to H-1'.
Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Disclaimer: These are predicted values based on known substituent effects on pyrrole and vinyl systems. Actual experimental values may vary.
Predicted ¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The chemical shifts of the pyrrole ring carbons are particularly sensitive to the electronic effects of the substituents. The electron-withdrawing methyl carboxylate group will cause a downfield shift of the C3 and C4 carbons, while the N-vinyl group will influence the chemical shifts of all ring carbons.
Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
C=O
~164 - 166
C-2
~125 - 127
C-5
~120 - 122
C-4
~115 - 117
C-3
~110 - 112
C-1'
~130 - 132
C-2'
~108 - 110
-OCH₃
~51 - 53
Disclaimer: These are predicted values. Actual experimental values may vary.
Structural Elucidation Workflow
The following diagram illustrates a typical workflow for the structural elucidation of an organic compound like Methyl 1-vinyl-1H-pyrrole-3-carboxylate using NMR spectroscopy.
Caption: Workflow for NMR-based structural elucidation.
Comparison with Alternative Analytical Techniques
While NMR is a powerful tool, other analytical techniques can provide complementary information for the structural confirmation of Methyl 1-vinyl-1H-pyrrole-3-carboxylate.
Mass Spectrometry (MS): Provides the exact molecular weight and fragmentation pattern, confirming the molecular formula. High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.
Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule. For this compound, characteristic peaks for the C=O of the ester, C=C of the vinyl group and the pyrrole ring, and C-N bonds would be expected.
Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the electronic transitions within the molecule, which can be useful for characterizing the conjugated π-system of the vinylpyrrole moiety.
Each technique offers unique insights, and a combination of these methods provides the most robust structural characterization.
Experimental Protocols
Sample Preparation for NMR Analysis
Sample Purity: Ensure the sample is of high purity to avoid signals from impurities that could complicate spectral interpretation.
Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules.[1]
Concentration: For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6 mL of the deuterated solvent. For ¹³C NMR, a higher concentration (20-50 mg) is often required due to the lower natural abundance of the ¹³C isotope.
Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
NMR Data Acquisition
The following are general parameters for a 400 MHz NMR spectrometer. These may need to be optimized for the specific instrument and sample.
¹H NMR Acquisition Parameters:
Pulse Program: Standard single-pulse experiment.
Number of Scans: 8-16, to achieve a good signal-to-noise ratio.
Number of Scans: 1024 or more, depending on the sample concentration.
Relaxation Delay: 2 seconds.
Acquisition Time: 1-2 seconds.
Spectral Width: 0-200 ppm.
Conclusion
The analysis of ¹H and ¹³C NMR spectra is an indispensable method for the structural elucidation of Methyl 1-vinyl-1H-pyrrole-3-carboxylate. By carefully examining the chemical shifts, coupling constants, and through-bond correlations from 2D NMR experiments, a complete and unambiguous assignment of all proton and carbon signals can be achieved. This guide provides a foundational understanding of the expected spectral features of this molecule, offering valuable insights for researchers working with this and related heterocyclic systems. The combination of predictive analysis and established experimental protocols presented here serves as a robust framework for the characterization of novel compounds in the fields of chemical research and drug development.
Comparative Reactivity Guide: Methyl 1-vinyl-1H-pyrrole-3-carboxylate vs. Methyl 1-methyl-1H-pyrrole-3-carboxylate
Target Audience: Researchers, synthetic chemists, and drug development professionals. Executive Summary In heterocyclic synthesis, the N-substituent of a pyrrole ring is not merely a protecting group; it is a profound el...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Executive Summary
In heterocyclic synthesis, the N-substituent of a pyrrole ring is not merely a protecting group; it is a profound electronic modulator that dictates the molecule's reactivity profile. This guide provides an in-depth comparison between two critical building blocks: Methyl 1-methyl-1H-pyrrole-3-carboxylate (CAS: 40611-74-3) and Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4). While both share a 3-carboxylate electron-withdrawing group (EWG) that directs electrophilic aromatic substitution (EAS) primarily to the 5-position, the divergent electronic nature of the N-methyl versus N-vinyl groups necessitates distinct synthetic strategies.
Structural & Electronic Causality
The reactivity of a pyrrole derivative is governed by the electron density of its aromatic core.
The N-Methyl System: The methyl group exerts a positive inductive (+I) effect. This electron-donating characteristic increases the overall electron density of the pyrrole ring, making it highly nucleophilic. Consequently, Methyl 1-methyl-1H-pyrrole-3-carboxylate readily undergoes standard EAS reactions (e.g., formylation, halogenation) under traditional, sometimes harsh, conditions.
The N-Vinyl System: The vinyl group presents a dual-faceted reactivity profile. Through resonance, the nitrogen lone pair can delocalize into the vinyl group, slightly moderating the electron density of the pyrrole core compared to its N-methyl counterpart. More critically, the N-vinyl group itself acts as a competing nucleophile. It is highly sensitive to electrophilic attack and acidic conditions, which can lead to unwanted polymerization or addition reactions [[1.15]].
According to established substitution rules for pyrroles, an electron-withdrawing substituent at the
β
-position (C3) directs incoming electrophiles predominantly to the adjacent
α
-position (C5) [[1.1]].
Fig 1: Electronic influence and reactivity pathways of N-methyl vs. N-vinyl pyrrole systems.
Comparative Reactivity Profiling
When planning functionalization, the choice of reagents must account for the fragility of the N-vinyl group. The table below summarizes the quantitative differences in reactivity and chemoselectivity under various conditions.
Preserves vinyl group; high C5 selectivity [[1.15]].
Halogenation
1-Methyl
NBS (1.0 eq), THF, -78°C
1 h
>90%
Highly selective for C5 over C2.
Cross-Coupling
1-Vinyl
Pd(OAc)
2
, Ar-I, Et
3
N, 100°C
12 h
70–85%
Heck coupling occurs exclusively at the vinyl group.
Data synthesized from comparative studies on N-substituted pyrrole electrophilic substitutions [[1.6]].
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols detail the mechanistic causality behind each step. The Vilsmeier-Haack reaction is used as the primary comparative model to demonstrate the necessary adjustments for the N-vinyl group.
Fig 2: Chemoselective Vilsmeier-Haack workflow for N-methyl and N-vinyl pyrrole derivatives.
Protocol A: Standard Vilsmeier-Haack for Methyl 1-methyl-1H-pyrrole-3-carboxylate
Causality: The robust N-methyl group allows the use of Phosphorus Oxychloride (POCl
3
), a harsh but highly efficient reagent for generating the Vilsmeier iminium ion.
Reagent Preparation: Under an inert atmosphere, cool anhydrous DMF (3.0 eq) to 0°C. Slowly add POCl
3
(1.5 eq) dropwise. Validation Check: The solution will turn pale yellow and slightly viscous, confirming the formation of the Vilsmeier reagent.
Substrate Addition: Dissolve Methyl 1-methyl-1H-pyrrole-3-carboxylate (1.0 eq) in a minimal amount of anhydrous DCE and add it dropwise to the complex at 0°C.
Reaction Progression: Heat the mixture to 90°C for 2 hours. Validation Check: Monitor via TLC (Hexanes:EtOAc 3:1). The starting material spot (higher R
f
) should completely disappear, replaced by a highly UV-active product spot (lower R
f
due to the polar formyl group).
Hydrolysis & Workup: Cool to room temperature and pour over crushed ice. Slowly add saturated aqueous NaOAc until the pH reaches 6-7. Causality: Neutralization is required to hydrolyze the intermediate iminium salt to the final aldehyde without causing base-catalyzed aldol side reactions. Extract with EtOAc, dry over Na
2
SO
4
, and concentrate.
Protocol B: Mild Vilsmeier-Haack for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Causality: The N-vinyl group is susceptible to electrophilic attack by the highly reactive POCl
3
-DMF complex. Substituting POCl
3
with Oxalyl Chloride ((COCl)
2
) generates the iminium species under milder conditions, preventing vinyl degradation [[1.15]].
Reagent Preparation: Under an inert atmosphere, dissolve anhydrous DMF (1.2 eq) in anhydrous CH
2
Cl
2
and cool to 0°C. Slowly add (COCl)
2
(1.2 eq). Validation Check: Immediate and vigorous evolution of CO and CO
2
gas must be observed. Wait until gas evolution ceases (approx. 15 mins), indicating complete formation of the chloroiminium intermediate.
Substrate Addition: Add a solution of Methyl 1-vinyl-1H-pyrrole-3-carboxylate (1.0 eq) in CH
2
Cl
2
dropwise at 0°C.
Reaction Progression: Remove the ice bath and stir at room temperature for 40 minutes. Validation Check: The reaction is significantly faster due to the highly reactive nature of the oxalyl-derived intermediate. TLC will show rapid conversion without the baseline streaking typical of vinyl polymerization.
Hydrolysis & Workup: Quench by adding saturated aqueous NaHCO
3
dropwise until gas evolution stops. Causality: The mild basic quench rapidly neutralizes the acid byproducts, protecting the acid-sensitive vinyl group during workup. Extract with CH
2
Cl
2
, dry over MgSO
4
, and concentrate under reduced pressure.
Conclusion & Selection Guide
Select Methyl 1-methyl-1H-pyrrole-3-carboxylate when your synthetic route requires robust stability against strong electrophiles, high temperatures, or acidic conditions. It is the ideal starting material for linear syntheses focusing purely on the pyrrole core.
Select Methyl 1-vinyl-1H-pyrrole-3-carboxylate when you require orthogonal reactivity. The N-vinyl group serves as a versatile handle for downstream modifications, such as Heck cross-couplings, radical polymerizations, or cycloadditions. However, any core functionalization (like EAS) must be performed using strictly controlled, mild reagents to prevent premature degradation of the vinyl moiety.
Mass spectrometry (LC-MS) fragmentation pattern of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
An in-depth understanding of the mass spectrometric behavior of pyrrole building blocks is essential for structural elucidation in drug discovery and materials science. Pyrrole-3-carboxylates are privileged scaffolds; ho...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth understanding of the mass spectrometric behavior of pyrrole building blocks is essential for structural elucidation in drug discovery and materials science. Pyrrole-3-carboxylates are privileged scaffolds; however, modifying the pyrrole nitrogen with a vinyl group fundamentally alters the electronic landscape and stability of the molecule.
This guide provides an objective, data-driven comparison of the LC-MS/MS (HCD) fragmentation patterns of Methyl 1-vinyl-1H-pyrrole-3-carboxylate (the target product) against its non-vinylated alternative, Methyl 1H-pyrrole-3-carboxylate .
Mechanistic Overview: The Role of the N-Vinyl Group
Under Electrospray Ionization (ESI+), both compounds readily protonate to form highly stable
[M+H]+
precursor ions. The primary fragmentation cascade for both molecules is initiated by the methyl ester moiety, but the downstream pathways diverge significantly due to the N-vinyl substituent.
Primary Ester Cleavage: Upon Higher-energy Collisional Dissociation (HCD), the initial low-energy pathway for both compounds involves the homolytic cleavage of the methoxy radical (
∙OCH3
, 31 Da) to yield an acylium ion, or the neutral loss of methanol (
CH3OH
, 32 Da) via a rearrangement process [1].
Conjugative Stabilization (The Vinyl Effect): In Methyl 1-vinyl-1H-pyrrole-3-carboxylate, the N-vinyl group extends the
π
-conjugated system of the pyrrole ring. This extended conjugation delocalizes the positive charge of the resulting acylium ion (m/z 121). Consequently, the N-vinyl acylium ion exhibits higher thermal stability in the gas phase and requires significantly higher collision energies to undergo the subsequent loss of carbon monoxide (
CO
, 28 Da) compared to the N-H alternative [2].
Diagnostic Vinyl Cleavage: At elevated collision energies (>40 eV), the N-vinyl compound exhibits a unique, diagnostic neutral loss of acetylene (
C2H2
, 26 Da) or an ethene radical from the pyrrolium core, a pathway entirely absent in Methyl 1H-pyrrole-3-carboxylate[3].
Comparative Fragmentation Data
The quantitative fragmentation data below highlights the shift in stability and the unique diagnostic ions generated by the presence of the N-vinyl group.
Data Interpretation: The N-vinyl acylium ion (m/z 121) remains the base peak up to 30 eV, proving its enhanced stability. In contrast, the alternative's acylium ion (m/z 95) rapidly degrades into the core ion (m/z 67) at the same energy level.
Fragmentation Pathway Visualizations
Fragmentation cascade of Methyl 1-vinyl-1H-pyrrole-3-carboxylate under ESI+ HCD conditions.
Logical comparison of structural stability and diagnostic ion generation between the two analogs.
To ensure high scientific integrity and reproducibility, the following standardized protocol must be used to validate the fragmentation patterns described above. This methodology utilizes a high-resolution Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system.
Step 1: Sample Preparation
Dissolve 1.0 mg of Methyl 1-vinyl-1H-pyrrole-3-carboxylate (and the alternative separately) in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.
Dilute the stock solution to a final working concentration of 1 µg/mL using an initial mobile phase mixture of 95% Water / 5% Acetonitrile (containing 0.1% Formic Acid).
Step 2: Liquid Chromatography (UHPLC) Conditions
Column: C18 reversed-phase column (e.g., 2.1 mm × 50 mm, 1.7 µm particle size).
Column Temperature: 40 °C.
Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.
Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.
Stepped Normalized Collision Energy (NCE): 15, 30, and 45 eV to capture the full breakdown curve.
MS2 Resolution: 17,500 FWHM.
Step 4: Data Processing & Causality Check
Extract the exact mass chromatograms for m/z 152.0704 (Product) and m/z 126.0550 (Alternative) with a mass tolerance of
≤
5 ppm.
Verify the relative abundance of the acylium ions (m/z 121 vs m/z 95) across the stepped NCE spectra to validate the conjugative stabilization effect of the N-vinyl group.
References
Mass Spectrometry: Fragmentation: Carboxylic Acids, Esters & Amides. Miami University Chemistry Resources. URL: [Link]
1-Vinylpyrrole (CID 5324683). National Center for Biotechnology Information. PubChem Compound Database. URL:[Link]
Multi-stage Mass Spectrometry of Poly(vinyl pyrrolidone) and Its Vinyl Succinimide Copolymer. PubMed Central (PMC). URL:[Link]
Comparative
HPLC Method Validation for Testing Methyl 1-vinyl-1H-pyrrole-3-carboxylate Purity: A Comparative Guide
As pharmaceutical pipelines and advanced material syntheses grow increasingly complex, the analytical methods used to ensure the purity of critical intermediates must evolve. Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS:...
Author: BenchChem Technical Support Team. Date: April 2026
As pharmaceutical pipelines and advanced material syntheses grow increasingly complex, the analytical methods used to ensure the purity of critical intermediates must evolve. Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4) is a highly reactive heterocyclic building block[1]. Accurate purity determination of this compound is paramount; undetected process-related impurities—such as unreacted pyrrole precursors or spontaneous polymerization degradants—can severely compromise downstream synthetic yields.
In this technical guide, we objectively compare the performance of a modern Core-Shell Phenyl-Hexyl column against a Traditional Fully Porous C18 column for the purity analysis of Methyl 1-vinyl-1H-pyrrole-3-carboxylate. By examining the causality behind these chromatographic choices and employing a self-validating protocol, we provide a robust framework aligned with the latest 2[2].
Pyrrole derivatives present unique chromatographic challenges[3]. The conjugated
π
-system of the pyrrole ring, combined with the polar methyl ester and the reactive N-vinyl group, often leads to peak tailing and poor resolution from structurally similar impurities when using standard fully porous C18 stationary phases.
The Alternative (Traditional C18): Standard C18 columns rely exclusively on dispersive (hydrophobic) interactions. Because process impurities of Methyl 1-vinyl-1H-pyrrole-3-carboxylate often share nearly identical hydrophobicity, they tend to co-elute, resulting in overlapping peaks and inaccurate purity calculations.
The Optimized Solution (Core-Shell Phenyl-Hexyl): A Phenyl-Hexyl stationary phase offers orthogonal selectivity. The phenyl ring, bonded to the silica surface via a hexyl spacer, provides dual retention mechanisms: hydrophobic interactions and π−π
electron interactions . The electron-rich pyrrole ring and the N-vinyl double bond of our target analyte interact strongly with the phenyl stationary phase, effectively pulling apart closely related impurities. Furthermore, the solid-core (core-shell) particle morphology minimizes eddy diffusion (the A-term in the van Deemter equation), drastically increasing theoretical plates and peak sharpness.
Fig 1. Mechanistic comparison of column selectivity for conjugated pyrrole derivatives.
Experimental Protocols & Methodology
To ensure absolute trustworthiness, the following methodology is designed as a self-validating system . It requires the execution of a System Suitability Test (SST) prior to any sample analysis, ensuring the instrument state is capable of the required resolution on the day of testing.
Step 1: Reagent & Standard Preparation
Diluent: Acetonitrile : Water (50:50, v/v).
Analyte Stock Solution: Accurately weigh 10.0 mg of Methyl 1-vinyl-1H-pyrrole-3-carboxylate reference standard (>99.5% purity) into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to achieve a concentration of 100 µg/mL.
SST Resolution Solution: Spike the analyte stock solution with 1.0 µg/mL of a known critical impurity (e.g., 1H-pyrrole-3-carboxylic acid) to verify column resolving power.
Step 2: Chromatographic Conditions
Column: Core-Shell Phenyl-Hexyl (100 x 4.6 mm, 2.7 µm).
Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ~2.8 to suppress ionization of trace acidic impurities).
Mobile Phase B: LC-MS grade Acetonitrile.
Gradient Program:
0.0 - 2.0 min: 20% B
2.0 - 8.0 min: 20%
→
80% B
8.0 - 10.0 min: 80% B
10.0 - 10.1 min: 80%
→
20% B
10.1 - 15.0 min: 20% B (Re-equilibration)
Flow Rate: 1.0 mL/min.
Detection: UV at 245 nm (optimal absorbance maximum for the N-vinyl pyrrole system).
Injection Volume: 5 µL.
Column Temperature: 30°C.
Step 3: Self-Validating System Suitability Test (SST)
Inject the SST Resolution Solution. The analytical run is only considered valid if the resolution (
Rs
) between Methyl 1-vinyl-1H-pyrrole-3-carboxylate and the critical impurity is ≥1.5 , and the tailing factor (
Tf
) for the main peak is ≤1.5 .
Fig 2. Self-validating ICH Q2(R2) workflow for analytical method validation.
Comparative Experimental Data
To validate the mechanistic theory, we conducted a head-to-head comparison between the Core-Shell Phenyl-Hexyl column and a standard Fully Porous C18 column (150 x 4.6 mm, 5 µm) using the exact same gradient conditions.
Table 1: Chromatographic Performance Comparison
Parameter
Traditional Fully Porous C18
Core-Shell Phenyl-Hexyl
Regulatory Target
Retention Time (min)
6.8
7.2
N/A
Theoretical Plates (N)
8,500
14,200
> 10,000
Tailing Factor (
Tf
)
1.65
1.08
≤1.5
Resolution (
Rs
) from Impurity
1.2 (Co-elution)
2.4 (Baseline)
≥1.5
Data Analysis: The Phenyl-Hexyl column successfully resolved the critical impurity pair (
Rs
= 2.4) due to the
π−π
interactions, whereas the C18 column failed to achieve baseline separation. Furthermore, the core-shell architecture yielded a 67% increase in theoretical plates, sharpening the peak and eliminating the tailing commonly associated with pyrrole analysis[3].
Table 2: ICH Q2(R2) Validation Parameters (Phenyl-Hexyl Method)
Following the successful SST, the method was subjected to full 2[2] to confirm its suitability for routine quality control.
Validation Parameter
Test Condition
Result
Acceptance Criteria
Linearity
1.0 - 50.0 µg/mL (5 levels)
R2
= 0.9998
R2≥0.999
Accuracy (% Recovery)
Spiked at 50%, 100%, 150%
99.2% - 101.5%
98.0% - 102.0%
Repeatability (Precision)
10 µg/mL (n=6 injections)
%RSD = 0.45%
%RSD
≤2.0%
LOD / LOQ
Signal-to-Noise Ratio
0.05 / 0.15 µg/mL
S/N
≥
3 (LOD),
≥
10 (LOQ)
Conclusion
The empirical data clearly demonstrates the superiority of the Core-Shell Phenyl-Hexyl column for the purity testing of Methyl 1-vinyl-1H-pyrrole-3-carboxylate. By moving away from standard dispersive C18 interactions and intentionally leveraging
π−π
selectivity, analysts can achieve baseline resolution of critical process impurities. Combined with a self-validating SST protocol, this method easily surpasses all ICH Q2(R2) validation criteria, ensuring high-fidelity analytical data for drug development and material science applications.
References
Title: ICH guideline Q2(R2) on validation of analytical procedures - EMA
Source: europa.eu (European Medicines Agency / ICH)
URL: [Link]
Title: Development and validation of RP-HPLC method for the identification of process related impurities - MedCrave online
Source: medcraveonline.com
URL: [Link]
FTIR spectroscopy peak assignments for Methyl 1-vinyl-1H-pyrrole-3-carboxylate ester and vinyl groups
Executive Summary In pharmaceutical development and materials science, the precise analytical characterization of substituted pyrroles is critical for ensuring material identity and purity. Methyl 1-vinyl-1H-pyrrole-3-ca...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In pharmaceutical development and materials science, the precise analytical characterization of substituted pyrroles is critical for ensuring material identity and purity. Methyl 1-vinyl-1H-pyrrole-3-carboxylate serves as a highly reactive intermediate in drug synthesis and polymer chemistry.
This guide provides an objective comparison of two primary Fourier Transform Infrared (FTIR) methodologies—Attenuated Total Reflectance (ATR-FTIR) and Transmission FTIR —for characterizing this compound. Furthermore, it presents a comparative spectral analysis against its non-vinylated analog (Methyl 1H-pyrrole-3-carboxylate) to isolate and identify the specific spectral signatures of the N-vinyl and ester groups.
The FTIR spectrum of Methyl 1-vinyl-1H-pyrrole-3-carboxylate is dominated by three structural motifs. Understanding the physical causality behind these vibrations prevents misinterpretation during spectral analysis:
Ester Group (Methyl Carboxylate): Aliphatic and aromatic esters generally follow the "Rule of Three," exhibiting strong stretching vibrations for C=O, C-C-O, and O-C-C[1]. However, because the ester group in this molecule is conjugated with the electron-rich pyrrole ring, the C=O stretching frequency is slightly lowered, typically appearing as a sharp, strong peak at 1718 cm⁻¹ [2].
N-Vinyl Group: The attachment of a vinyl group directly to the pyrrole nitrogen introduces distinct markers that are absent in standard pyrroles. The asymmetric =C-H stretch of the terminal vinyl methylene appears near 3077 cm⁻¹ [3]. More prominently, the aliphatic C=C stretch of the vinyl group manifests as a sharp, strong peak at approximately 1641 cm⁻¹ [2].
Pyrrole Core: Ring breathing and C-N stretching modes appear between 1300–1500 cm⁻¹, while the out-of-plane C-H bending of the aromatic ring is found below 800 cm⁻¹.
Analytical Method Comparison: ATR-FTIR vs. Transmission FTIR
When selecting an FTIR modality for QA/QC or structural validation, researchers must weigh analytical speed against spectral resolution and bulk accuracy.
ATR-FTIR: This method offers rapid, non-destructive testing with minimal sample preparation[4]. However, ATR is inherently surface-sensitive, penetrating only a few micrometers into the sample[5]. Because the penetration depth of the evanescent wave is wavelength-dependent, absorption peaks at lower wavenumbers (e.g., pyrrole C-H bending at 700 cm⁻¹) will appear disproportionately stronger compared to higher wavenumber peaks (e.g., the =C-H stretch at 3077 cm⁻¹)[5].
Transmission FTIR (KBr Pellet): This method measures the bulk material. While KBr pellet preparation is time-consuming and prone to moisture interference, it provides accurate relative peak intensities across the entire mid-IR spectrum, which is essential for rigorous quantitative method validation and exact library matching[4][6].
Table 1: Performance Comparison of FTIR Modalities
To ensure trustworthiness and reproducibility, the following methodologies incorporate strict internal validation steps to prevent false positives caused by contamination or instrument drift.
Method A: ATR-FTIR Workflow (Rapid Screening)
System Readiness & Baseline: Clean the diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol. Allow it to dry, then perform a background scan (ambient air) to establish a clean baseline.
Calibration Check: Scan a standard polystyrene calibration film. Verify the exact position of the 1601 cm⁻¹ aromatic ring stretch to ensure the instrument's wavelength accuracy.
Sample Application: Place 2–5 mg of Methyl 1-vinyl-1H-pyrrole-3-carboxylate directly onto the crystal. Apply consistent, firm pressure using the instrument's anvil to ensure intimate optical contact[5].
Acquisition: Collect 32 scans at a resolution of 4 cm⁻¹ over the range of 4000–400 cm⁻¹.
Data Processing: Apply an ATR-correction algorithm in the spectrometer software. This compensates for the wavelength-dependent penetration depth, normalizing the spectrum for accurate comparison against transmission-based reference libraries[5].
Matrix Preparation: Dry spectroscopic-grade Potassium Bromide (KBr) at 105°C for 2 hours to eliminate adsorbed water, which would otherwise produce a broad interfering band at ~3400 cm⁻¹.
Milling: Grind 1 mg of the analyte with 100 mg of the dried KBr in an agate mortar until a fine, homogeneous powder is achieved.
Pressing: Transfer the mixture to a stainless-steel die and press at 10 tons for 2 minutes under vacuum to form a transparent, glass-like pellet[6].
Acquisition: Place the pellet in the transmission holder. Collect 32 scans at 4 cm⁻¹ resolution against a blank KBr pellet background.
Data Presentation: Comparative Peak Assignments
To isolate the spectral contribution of the N-vinyl group, Table 2 compares the target compound against its non-vinylated precursor, Methyl 1H-pyrrole-3-carboxylate.
Table 2: Comparative FTIR Peak Assignments
Functional Group / Mode
Methyl 1H-pyrrole-3-carboxylate (cm⁻¹)
Methyl 1-vinyl-1H-pyrrole-3-carboxylate (cm⁻¹)
Causality / Shift Rationale
N-H Stretch
~3300 (Strong, broad)
Absent
The pyrrole N-H proton is completely replaced by the N-vinyl group.
=C-H Stretch (Vinyl)
Absent
~3077 (Weak)
Asymmetric stretching of the terminal =CH₂ group[3].
C=O Stretch (Ester)
~1710
~1718 (Strong)
Ester carbonyl; slight frequency shift due to altered electron density from N-vinylation[2].
C=C Stretch (Vinyl)
Absent
~1641 (Strong)
Stretching of the N-vinyl aliphatic double bond[2].
C-O-C Stretch (Ester)
~1220, ~1120
~1225, ~1125
"Rule of Three" asymmetric and symmetric ester stretching modes[1].
=CH₂ Wagging (Vinyl)
Absent
~960, ~860
Out-of-plane bending specific to the vinyl moiety[3].
Workflow Visualization
The following decision matrix outlines the logical progression for selecting the appropriate FTIR method and validating the spectral data of pyrrole derivatives.
FTIR Analytical Workflow and Decision Matrix for Pyrrole Derivatives.
References
Using FT-IR Spectroscopic Imaging in Both ATR and Transmission Modes. Spectroscopy Online.[Link]
FTIR Accessories Guide: ATR vs Transmission vs Reflectance. Athena Instruments.[Link]
Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. ACS Publications. [Link]
FTIR: Transmission vs ATR spectroscopy. Specac Ltd.[Link]
Infrared Spectroscopy of Polymers X: Polyacrylates. Spectroscopy Online. [Link]
Alternative Approach to the Synthesis of Vinyl Ester Resins. MDPI. [Link]
Why ATR-FTIR Results Don't Always Match Expectations. Rocky Mountain Labs.[Link]
A Comprehensive Guide to the Safe Disposal of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
This document provides essential procedural guidance for the safe handling and disposal of Methyl 1-vinyl-1H-pyrrole-3-carboxylate. As a specialized heterocyclic compound likely utilized in advanced organic synthesis and...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides essential procedural guidance for the safe handling and disposal of Methyl 1-vinyl-1H-pyrrole-3-carboxylate. As a specialized heterocyclic compound likely utilized in advanced organic synthesis and materials science, its unique structure—combining a pyrrole ring, a vinyl group, and a carboxylate ester—necessitates a thorough understanding of its potential hazards to ensure the safety of laboratory personnel and environmental compliance. This guide synthesizes data from analogous chemical structures to establish a robust and self-validating protocol for its management from benchtop to final disposal.
Hazard Assessment and Characterization
Pyrrole Moiety : The foundational pyrrole ring is classified as a flammable liquid that is toxic if swallowed, harmful if inhaled, and causes serious eye damage.[1][2][3] It is also recognized as being harmful to aquatic life.[1]
N-Vinyl Group : The presence of a vinyl group attached to the pyrrole nitrogen introduces risks associated with vinyl compounds. While not all N-vinyl compounds are classified as carcinogenic, they can cause respiratory tract irritation.[4][5] The vinyl functionality also presents a potential for polymerization.
Carboxylate Ester : Carboxylate esters are generally handled as organic chemical waste and should not be disposed of down the drain.[6][7]
Based on this analysis, Methyl 1-vinyl-1H-pyrrole-3-carboxylate should be handled as a hazardous substance with the probable characteristics outlined in Table 1.
Table 1: Inferred Hazard Profile for Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Furthermore, many pyrrole derivatives are sensitive to air, light, and moisture and should be stored under an inert gas.[1]
Engineering Controls and Personal Protective Equipment (PPE)
To mitigate the risks identified, stringent adherence to the following engineering controls and PPE is mandatory. The causality for each requirement is to provide a multi-layered defense against chemical exposure.
Engineering Controls : All handling of Methyl 1-vinyl-1H-pyrrole-3-carboxylate, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[2][9] The work area should be equipped with an emergency eyewash station and safety shower.[1]
Personal Protective Equipment (PPE) : The selection of PPE is based on a direct response to the compound's hazard profile.
Table 2: Required Personal Protective Equipment (PPE)
Equipment
Specification
Rationale
Eye Protection
Tightly fitting safety goggles and a face shield (8-inch minimum).[3]
Protects against splashes that can cause serious, irreversible eye damage (Hazard H318).[2]
Hand Protection
Chemical-resistant nitrile gloves. Gloves must be inspected before use and disposed of after contamination.[3][8]
Prevents skin contact and irritation (Hazard H315).[8] Proper removal technique is critical to avoid cross-contamination.[3]
Body Protection
A flame-retardant laboratory coat.
Protects against skin contact and provides a barrier in case of small splashes or fires.
| Respiratory Protection | Required if vapors or aerosols are generated outside of a fume hood.[1] | Mitigates risk of inhalation toxicity (Hazard H332).[2] |
Spill Management Protocol
Immediate and correct response to a spill is critical to prevent personnel exposure and environmental contamination. The fundamental principle is to contain and absorb the spill using inert materials.[9]
Caption: Workflow for responding to a chemical spill.
Step-by-Step Spill Cleanup Procedure:
Evacuate and Alert : For large spills, immediately alert colleagues and evacuate the area.[9]
Control Ignition Sources : Remove all sources of ignition as the substance is flammable.[2]
Ventilate : Ensure the chemical fume hood is operating correctly.[9]
Containment : Cover drains and contain the spill by creating a dike with an inert, liquid-absorbent material such as Chemizorb®, vermiculite, or dry sand.[1] Do not use combustible materials like paper towels for initial absorption of large quantities.
Absorption : Carefully apply the absorbent material over the spill, working from the outside in.
Collection : Using non-sparking tools, scoop the contaminated absorbent material into a designated, properly labeled, and sealable container for hazardous waste.[1][2]
Decontamination : Clean the affected area with a suitable solvent (e.g., isopropanol or ethanol), collecting all cleaning materials and rinsate as hazardous waste.
Disposal : Dispose of the sealed container and any contaminated PPE through an approved waste disposal plant.[2]
Step-by-Step Disposal Procedure
The guiding principle for the disposal of Methyl 1-vinyl-1H-pyrrole-3-carboxylate is that it must be treated as hazardous chemical waste. Under no circumstances should this chemical or its containers be disposed of in standard trash or down the drain .[1][9][10]
Personal protective equipment for handling Methyl 1-vinyl-1H-pyrrole-3-carboxylate
Operational Guide: Safety, PPE, and Handling of Methyl 1-vinyl-1H-pyrrole-3-carboxylate As a Senior Application Scientist, I approach the handling of specialized heterocyclic compounds not merely as a compliance checklis...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guide: Safety, PPE, and Handling of Methyl 1-vinyl-1H-pyrrole-3-carboxylate
As a Senior Application Scientist, I approach the handling of specialized heterocyclic compounds not merely as a compliance checklist, but as an exercise in chemical logic. Methyl 1-vinyl-1H-pyrrole-3-carboxylate (CAS: 952182-28-4)[1] is a highly valuable building block in drug development and materials science. However, it presents a unique dual-reactivity profile. This guide provides the definitive, causality-driven protocols for its safe handling, storage, and disposal to ensure both operator safety and experimental integrity.
Physiochemical Hazards & The Causality of Risk
To select the correct Personal Protective Equipment (PPE) and handling procedures, we must first understand the molecular vulnerabilities of the compound:
The N-Vinyl Hazard: The 1-vinyl group is highly susceptible to spontaneous radical polymerization and acid-catalyzed cross-linking. If exposed to strong acids, the pyrrole aromaticity is destroyed, triggering a rapid, exothermic polymerization event[2].
Pyrrole Core Oxidation: Pyrroles are inherently light-sensitive and prone to oxidation upon prolonged exposure to ambient air[3].
Toxicological Profile: Based on structural analogs (pyrrole-3-carboxylates), this compound is classified under GHS as causing Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), and Specific Target Organ Toxicity - Single Exposure (STOT SE 3) for respiratory tract irritation[4][5].
Personal Protective Equipment (PPE) Matrix
Every piece of PPE serves as a specific barrier against the chemical mechanisms described above. Do not deviate from these standards.
PPE Category
Specification & Standard
Scientific Rationale
Eye/Face
Tightly fitting safety goggles (EN 166 or NIOSH approved).
Protects against aerosolized droplets or dust that cause Category 2A severe eye irritation[4].
Skin/Body
Flame-resistant lab coat (Nomex/Cotton blend); impervious apron if handling bulk.
Prevents dermal absorption of the lipophilic ester, mitigating Category 2 skin irritation[5].
Hand Protection
Nitrile gloves (minimum 0.11 mm thickness for splash, 0.4 mm for full contact).
Nitrile provides an effective barrier against non-polar organic esters. Replace immediately if contaminated.
Respiratory
N95/P100 particulate respirator or full-face respirator with organic vapor cartridges (if outside a hood).
Prevents inhalation of volatile monomers or aerosolized particulates, mitigating STOT SE 3 respiratory toxicity[4][5].
Operational Handling Protocol (Step-by-Step)
Because of its sensitivity to oxygen, light, and acids[2][3], Methyl 1-vinyl-1H-pyrrole-3-carboxylate must be handled using rigorous air-free techniques.
Step 1: Environmental Preparation. Ensure the fume hood is clear of any strong acids (e.g., HCl, H₂SO₄, Lewis acids) to prevent accidental acid-catalyzed polymerization[2]. Cover the sash with amber film or use low-actinic lighting to mitigate light-induced degradation[3].
Step 2: Schlenk Line Purging. Connect the reaction flask to a Schlenk line. Perform three vacuum/argon cycles. Causality: Displacing oxygen with argon prevents the oxidative degradation of the electron-rich pyrrole core.
Step 3: Dispensing. Using a flame-dried, argon-purged syringe (for liquid states) or an anti-static spatula (for solid states), transfer the required mass of the compound.
Step 4: Reaction Execution. Maintain a positive pressure of inert gas throughout the reaction. If synthesizing polymers, monitor the exotherm carefully using an internal thermocouple.
Step 5: Post-Handling Storage. Purge the primary chemical container with argon before sealing. Store at -20°C in a dark, explosion-proof freezer. Causality: Low temperatures and the absence of oxygen suppress spontaneous radical polymerization of the vinyl group.
Storage and Handling Workflow
The following logical workflow ensures the integrity of the chemical and the safety of the operator from receiving to disposal.
Workflow for the safe handling, storage, and disposal of Methyl 1-vinyl-1H-pyrrole-3-carboxylate.
Emergency Response & Disposal Plan
Waste containing unreacted N-vinyl monomers poses a latent pressure-rupture hazard in sealed waste carboys due to slow polymerization.
Spill Response: Do NOT use acidic spill absorbents. Use inert, non-combustible absorbents (e.g., vermiculite or sand). Sweep into a compatible, sealable container. Wash the area with a mild alkaline detergent to neutralize trace residues.
Waste Quenching: Before transferring reaction waste to a bulk carboy, quench unreacted vinyl groups. This can be achieved by adding a small amount of a radical inhibitor (e.g., BHT, 10-50 ppm) or by intentionally reacting the vinyl group via a controlled Michael addition or hydroamination[3].
Final Disposal: Dispose of as halogen-free organic hazardous waste via controlled incineration. Do not flush down the sink under any circumstances.
References
XiXisys. "CAS 952182-28-4 GHS 11 (Rev.11) SDS/MSDS". Available at: [Link]
NextSDS. "methyl 4-bromo-1H-pyrrole-3-carboxylate — Chemical Substance Information". Available at: [Link]
Kirk-Othmer Encyclopedia of Chemical Technology. "Pyrrole and Pyrrole Derivatives". Softbeam. Available at: [Link]
Accounts of Chemical Research. "Base-Mediated Hydroamination of Alkynes". ACS Publications. Available at: [Link]
